Tri-p-tolyl phosphate-d21

Core Science & Biosynthesis

An In-depth Technical Guide to the Physical and Chemical Properties of Tri-p-tolyl phosphate-d21

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical properties of Tri-p-tolyl phosphate-d21, a deuterated analog of the widely used industrial chemical, Tri-p-tolyl phosphate. This document is intended to serve as a valuable resource for researchers, scientists, and professionals in drug development who may utilize this compound as an internal standard in analytical studies, in metabolic research, or in the investigation of the biological effects of organophosphate compounds.

Chemical Identity and Physical Properties

Tri-p-tolyl phosphate-d21 is a stable, isotopically labeled form of Tri-p-tolyl phosphate where all 21 hydrogen atoms on the three tolyl groups have been replaced with deuterium. This isotopic labeling makes it an ideal internal standard for mass spectrometry-based quantitative analysis of its non-deuterated counterpart.

Table 1: General and Physical Properties of Tri-p-tolyl phosphate-d21 and Tri-p-tolyl phosphate

Property	Tri-p-tolyl phosphate-d21	Tri-p-tolyl phosphate (non-deuterated)
Molecular Formula	C₂₁D₂₁O₄P	C₂₁H₂₁O₄P
Molecular Weight	389.49 g/mol [1]	368.36 g/mol
CAS Number	2469244-63-9[1]	78-32-0
Appearance	Solid at room temperature[1]	Crystalline solid[2]
Melting Point	Not explicitly reported; expected to be similar to the non-deuterated form.	77 - 78 °C
Boiling Point	Not explicitly reported; expected to be similar to the non-deuterated form.	244 °C at 3.5 Torr
Density	Not explicitly reported; expected to be slightly higher than the non-deuterated form.	~1.16 g/cm³
Solubility	Insoluble in water. Soluble in Dimethyl sulfoxide (DMSO) and likely soluble in other organic solvents such as ethanol, and N,N-Dimethylformamide (DMF).[1]	Insoluble in water. Soluble in chloroform and methanol.

Spectroscopic Data

Table 2: Expected Spectroscopic Data for Tri-p-tolyl phosphate-d21

Technique	Expected Observations
¹H NMR	The spectrum is expected to show a significant reduction or complete absence of signals in the aromatic and methyl regions compared to the non-deuterated compound, confirming successful deuteration. Any residual proton signals would indicate incomplete deuteration.
¹³C NMR	The spectrum will be similar to the non-deuterated p-isomer, showing characteristic signals for the aromatic carbons and the methyl carbons. The signals for deuterated carbons will exhibit splitting due to C-D coupling.
³¹P NMR	A single resonance is expected, with a chemical shift similar to that of the non-deuterated Tri-p-tolyl phosphate.
Mass Spectrometry	The molecular ion peak (M+) is expected at m/z 389, corresponding to the mass of the fully deuterated molecule. Fragmentation patterns would involve the loss of deuterated tolyl groups.

Experimental Protocols

The following are detailed methodologies for key experiments related to the handling and analysis of Tri-p-tolyl phosphate-d21.

Synthesis of Tri-p-tolyl phosphate-d21

A plausible synthetic route for Tri-p-tolyl phosphate-d21 involves the reaction of deuterated p-cresol with phosphorus oxychloride.

Experimental Workflow: Synthesis of Tri-p-tolyl phosphate-d21

Caption: A generalized workflow for the synthesis of Tri-p-tolyl phosphate-d21.

Detailed Methodology:

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under a nitrogen atmosphere, dissolve p-cresol-d7 (3 equivalents) in anhydrous pyridine.

• Addition of Reactant: Cool the solution to 0 °C in an ice bath. Add phosphorus oxychloride (1 equivalent) dropwise via the dropping funnel over 30 minutes, maintaining the temperature below 5 °C.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and then heat at reflux for 3 hours.

• Quenching and Extraction: Cool the mixture to room temperature and pour it into a beaker containing crushed ice and concentrated hydrochloric acid. Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Washing: Combine the organic layers and wash successively with 1 M HCl, saturated sodium bicarbonate solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by column chromatography on silica gel using a hexane-ethyl acetate gradient to yield pure Tri-p-tolyl phosphate-d21.

Analytical Characterization

High-Performance Liquid Chromatography (HPLC) Method for Purity Assessment:

Experimental Workflow: HPLC Analysis

Caption: Workflow for the HPLC analysis of Tri-p-tolyl phosphate-d21.

Detailed Methodology:

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase: Isocratic elution with a mixture of acetonitrile and water (e.g., 70:30 v/v).

• Flow Rate: 1.0 mL/min.

• Detection: UV detection at 254 nm.

• Sample Preparation: Prepare a stock solution of Tri-p-tolyl phosphate-d21 in acetonitrile at a concentration of 1 mg/mL. Dilute as necessary for analysis.

• Injection Volume: 10 µL.

• Analysis: The purity is determined by the peak area percentage of the main component.

Biological Activity and Signaling Pathways

While specific biological studies on Tri-p-tolyl phosphate-d21 are limited, research on its non-deuterated isomers, particularly the ortho-isomer (Tri-o-tolyl phosphate or TOTP), has shed light on its potential biological effects. TOTP has been shown to impact cellular processes by modulating key signaling pathways. One notable study demonstrated that TOTP can induce apoptosis and mitochondrial dysfunction by altering the MAPK and AKT signaling cascades.

Signaling Pathway: Impact of Tri-o-tolyl Phosphate on MAPK and AKT Pathways

Caption: Simplified diagram of the signaling pathways affected by Tri-o-tolyl phosphate.

This pathway illustrates how Tri-o-tolyl phosphate can lead to cellular apoptosis and reduced cell survival through the activation of the MAPK pathway and inhibition of the AKT pathway, both of which are linked to mitochondrial dysfunction and disruption of calcium homeostasis. These findings are critical for toxicological assessments and for understanding the potential mechanisms of action in drug development research where organophosphate structures might be considered.

Conclusion

Tri-p-tolyl phosphate-d21 is a valuable tool for analytical and research applications. This guide provides essential physical, chemical, and preliminary biological information to aid researchers in its effective and safe use. The provided experimental protocols offer a starting point for developing in-house standard operating procedures. The insights into the biological activity of related compounds highlight areas for further investigation, particularly in the context of toxicology and drug development.

References

• 1. Tri-p-tolyl phosphate-d21 | Isotope-Labeled Compounds | 2469244-63-9 | Invivochem [invivochem.com]
• 2. 78-32-0 TRI-P-TOLYL PHOSPHATE C21H21O4P, CasNo.78-32-0 HENAN NEW BLUE CHEMICAL CO.,LTD China (Mainland) [newblue.lookchem.com]

Synthesis and Isotopic Labeling of Tri-p-tolyl phosphate-d21: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and isotopic labeling of Tri-p-tolyl phosphate-d21. It includes detailed experimental protocols for the synthesis of the deuterated intermediate, p-cresol-d7, and its subsequent phosphorylation to yield the final product. This document also presents quantitative data in structured tables and a visualization of the metabolic pathway of tri-p-tolyl phosphate.

Introduction

Tri-p-tolyl phosphate (TpTP) is an organophosphate compound widely used as a flame retardant and plasticizer. Its isotopically labeled analogue, Tri-p-tolyl phosphate-d21, is a valuable tool in metabolism, pharmacokinetic, and toxicology studies. The incorporation of 21 deuterium atoms provides a distinct mass shift, facilitating its detection and quantification in complex biological matrices by mass spectrometry. This guide outlines a feasible synthetic route for the preparation of Tri-p-tolyl phosphate-d21.

Synthetic Strategy

The synthesis of Tri-p-tolyl phosphate-d21 is proposed as a two-step process. The first step involves the isotopic labeling of the precursor, p-cresol, to obtain p-cresol-d7 through a heterogeneous catalytic hydrogen-deuterium (H/D) exchange reaction. The second step is the phosphorylation of the deuterated p-cresol-d7 with phosphorus oxychloride (POCl3) to yield the final product, Tri-p-tolyl phosphate-d21.

Caption: Proposed synthetic workflow for Tri-p-tolyl phosphate-d21.

Experimental Protocols

Synthesis of p-Cresol-d7

This protocol describes the deuteration of p-cresol via a platinum-on-carbon catalyzed hydrogen-deuterium exchange reaction.

Materials:

• p-Cresol

• Deuterium oxide (D₂O, 99.9 atom % D)

• 10% Platinum on activated carbon (Pt/C)

• Ethyl acetate

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• In a high-pressure reactor, a mixture of p-cresol (1 equivalent), 10% Pt/C (5 mol %), and deuterium oxide (20 equivalents) is prepared.

• The reactor is sealed and purged with argon gas.

• The reaction mixture is heated to 150°C with vigorous stirring for 48 hours.

• After cooling to room temperature, the reaction mixture is filtered to remove the Pt/C catalyst.

• The filtrate is extracted with ethyl acetate (3 x 50 mL).

• The combined organic layers are dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure to yield p-cresol-d7.

Synthesis of Tri-p-tolyl phosphate-d21

This protocol details the phosphorylation of p-cresol-d7 using phosphorus oxychloride in an alkaline medium.[1][2][3][4]

Materials:

• p-Cresol-d7

• Phosphorus oxychloride (POCl₃)

• Sodium hydroxide (NaOH)

• Toluene

• Deionized water

• 5% Hydrochloric acid (HCl) solution

• 5% Sodium hydroxide (NaOH) solution

Procedure:

• A solution of p-cresol-d7 (3.0 equivalents) in toluene is prepared in a round-bottom flask equipped with a reflux condenser and a dropping funnel.

• An aqueous solution of sodium hydroxide (3.1 equivalents) is added to the flask, and the mixture is stirred vigorously.

• Phosphorus oxychloride (1.0 equivalent) is added dropwise to the mixture at room temperature.

• After the addition is complete, the reaction mixture is heated to 80°C and refluxed for 4 hours.

• The mixture is cooled to room temperature, and the organic layer is separated.

• The organic layer is washed successively with 5% HCl solution, 5% NaOH solution, and deionized water until the aqueous layer is neutral.

• The organic layer is dried over anhydrous sodium sulfate, and the toluene is removed by rotary evaporation.

• The crude product is purified by vacuum distillation or recrystallization from ethanol to afford Tri-p-tolyl phosphate-d21 as a solid.

Data Presentation

Reaction Parameters and Yields

Step	Reaction	Key Reagents	Temperature (°C)	Time (h)	Representative Yield (%)
1	Deuteration	p-Cresol, D₂O, Pt/C	150	48	>95
2	Phosphorylation	p-Cresol-d7, POCl₃, NaOH	80	4	~93[3][4]

Physicochemical and Spectroscopic Data

Property	Value
Molecular Formula	C₂₁D₂₁O₄P
Molecular Weight	389.49 g/mol
Appearance	Colorless to pale yellow solid
¹H NMR	Spectrum should show minimal residual proton signals.
²H NMR	Resonances corresponding to the aromatic and methyl deuterons.
¹³C NMR	Signals corresponding to the p-tolyl phosphate backbone.
³¹P NMR	A single resonance characteristic of a phosphate ester.
Mass Spectrometry (EI)	Molecular ion (M⁺) peak at m/z 389.
Isotopic Purity	>98 atom % D

Metabolic Pathway of Tri-p-tolyl phosphate

The metabolism of tri-p-tolyl phosphate primarily occurs in the liver, catalyzed by the cytochrome P450 (CYP450) enzyme system.[5][6] The metabolic pathways include hydroxylation of the methyl groups and dearylation. For the neurotoxic ortho-isomer (tri-o-cresyl phosphate, TOCP), metabolism leads to the formation of a cyclic intermediate, saligenin cyclic o-tolyl phosphate (SCOTP), which is a potent inhibitor of neuropathy target esterase (NTE).[5][7][8] Inhibition of NTE is associated with organophosphate-induced delayed neuropathy (OPIDN).[7][8] While the para-isomer is less toxic, understanding its metabolic fate is crucial for toxicological assessment.

Caption: Metabolic activation and toxicity pathway of tri-tolyl phosphates.

Conclusion

This technical guide provides a detailed framework for the synthesis and isotopic labeling of Tri-p-tolyl phosphate-d21. The outlined protocols, based on established chemical transformations, offer a reliable pathway for obtaining this important research tool. The provided data and metabolic pathway information serve as a valuable resource for researchers in drug development and toxicology. The use of Tri-p-tolyl phosphate-d21 will undoubtedly contribute to a deeper understanding of the pharmacokinetics and safety profile of this widely used industrial chemical.

References

• 1. studymind.co.uk [studymind.co.uk]
• 2. US3945891A - Distillation process for purification of triaryl phosphate esters - Google Patents [patents.google.com]
• 3. Deuterated Compounds for NMR | Tokyo Chemical Industry UK Ltd. [tcichemicals.com]
• 4. researchgate.net [researchgate.net]
• 5. Tricresyl phosphate - Wikipedia [en.wikipedia.org]
• 6. P-Cresol-D7 | C7H8O | CID 102602253 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Neuropathy target esterase inhibition by organophosphorus esters in human neuroblastoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Neuropathy target esterase (NTE/PNPLA6) and organophosphorus compound-induced delayed neurotoxicity (OPIDN) - PMC [pmc.ncbi.nlm.nih.gov]

The Role of Tri-p-tolyl Phosphate-d21 as an Internal Standard: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the mechanism of action and application of Tri-p-tolyl phosphate-d21 (TPTP-d21) as an internal standard in quantitative analytical methodologies. The use of stable isotope-labeled internal standards is a cornerstone of modern analytical chemistry, particularly in mass spectrometry-based techniques, ensuring the accuracy and reliability of results.

Core Principle: Isotope Dilution Mass Spectrometry

The fundamental mechanism behind the utility of TPTP-d21 as an internal standard lies in the principle of isotope dilution. In this method, a known quantity of the isotopically labeled compound (TPTP-d21) is added to a sample at the earliest stage of analysis. This "spiked" sample is then subjected to the entire analytical workflow, including extraction, purification, and instrumental analysis.

Because TPTP-d21 is chemically identical to the non-labeled analyte of interest (Tri-p-tolyl phosphate), it experiences the same physical and chemical variations throughout the analytical process. Any loss of analyte during sample preparation or fluctuations in instrument response will affect both the analyte and the internal standard to the same extent. Consequently, the ratio of the analyte's signal to the internal standard's signal remains constant. This allows for precise quantification of the analyte, correcting for potential errors that would otherwise compromise the results.

Physicochemical Properties of Tri-p-tolyl Phosphate-d21

Property	Value
Molecular Formula	C₂₁D₂₁O₄P
Molecular Weight	389.49 g/mol
CAS Number	2469244-63-9
Appearance	Typically a solid at room temperature
Unlabeled CAS	78-32-0

Note: Data sourced from publicly available chemical supplier information.

Mechanism of Action in Mass Spectrometry

In mass spectrometry, TPTP-d21 is distinguished from the unlabeled analyte by its higher mass-to-charge ratio (m/z), due to the replacement of 21 hydrogen atoms with deuterium. This mass difference is the key to its function. The mass spectrometer can simultaneously detect and quantify both the analyte and the internal standard.

The quantification is based on the ratio of the peak areas of the analyte and the internal standard. A calibration curve is generated by analyzing a series of standards containing a fixed concentration of the internal standard and varying known concentrations of the analyte. The response ratio (analyte peak area / internal standard peak area) is then plotted against the analyte concentration. The concentration of the analyte in an unknown sample is determined by calculating its response ratio and interpolating from the calibration curve.

The Role of Tri-p-tolyl Phosphate-d21 in Advancing Metabolic Research: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of metabolic research and drug development, the use of stable isotope-labeled internal standards is a cornerstone of accurate quantification in mass spectrometry-based analysis. Tri-p-tolyl phosphate-d21 (TPTP-d21), the deuterated analog of tri-p-tolyl phosphate (TpTP), serves as a critical tool in this domain. Its chemical structure, identical to the parent compound but with hydrogen atoms on the tolyl groups replaced by deuterium, allows it to be distinguished by mass spectrometry while exhibiting nearly identical physicochemical properties. This makes TPTP-d21 an ideal internal standard for tracking the metabolic fate and quantifying the presence of the parent compound and its metabolites in complex biological matrices. This technical guide provides an in-depth look at the applications of TPTP-d21 in metabolic research, detailing its use as an internal standard and the metabolic pathways of its non-deuterated counterpart.

Core Application: An Internal Standard in Quantitative Analysis

The primary application of Tri-p-tolyl phosphate-d21 is as an internal standard in analytical methodologies, particularly those involving chromatography coupled with mass spectrometry (e.g., LC-MS, GC-MS).[1][2] The use of a deuterated standard is crucial for correcting for variations that can occur during sample preparation, extraction, and analysis. Because TPTP-d21 is added to a sample at a known concentration at the beginning of the workflow, any loss of analyte during the process will be mirrored by a proportional loss of the internal standard. This allows for more accurate and precise quantification of the target analyte.

General Experimental Workflow

The use of TPTP-d21 as an internal standard typically follows a standardized workflow in metabolic studies. This process is designed to ensure the accurate quantification of the target analyte (in this case, the non-deuterated tri-p-tolyl phosphate or its metabolites) in a biological sample.

Caption: General workflow for using TPTP-d21 as an internal standard.

Understanding the Metabolism of the Parent Compound

While specific metabolic studies focusing solely on tri-p-tolyl phosphate are not extensively detailed in publicly available literature, the metabolic pathways of tricresyl phosphates (a mixture of ortho-, meta-, and para-isomers) have been investigated. These studies provide a foundational understanding of how TpTP is likely metabolized in biological systems.[3]

The metabolism of organophosphates like tri-p-tolyl phosphate primarily occurs in the liver, mediated by the cytochrome P450 enzyme system.[3] The key metabolic transformations include hydroxylation of the methyl groups on the tolyl rings, followed by further oxidation to aldehydes and carboxylic acids. Another significant pathway is dearylation, which involves the cleavage of the ester bond, releasing the corresponding cresol metabolite.[3]

Putative Metabolic Pathway of Tri-p-tolyl Phosphate

The following diagram illustrates the likely metabolic fate of tri-p-tolyl phosphate based on the known metabolism of related compounds.

Caption: Putative metabolic pathway of tri-p-tolyl phosphate.

Studies on the disposition of tri-p-cresyl phosphate in rats have shown that the administered dose is primarily excreted through urine and feces.[4] This suggests that the metabolites of TpTP are sufficiently polar to be eliminated from the body through these routes.

Experimental Protocols

While specific, detailed experimental protocols for the use of TPTP-d21 are often proprietary and specific to the laboratory and the study, a general methodology for the analysis of a related compound, tri-o-tolyl phosphate, in environmental samples can be adapted.

General Protocol for Quantification using an Internal Standard

The following is a generalized protocol that can serve as a starting point for developing a specific analytical method using TPTP-d21.

1. Preparation of Standards and Samples

• Prepare a stock solution of TPTP-d21 in a suitable organic solvent (e.g., acetonitrile or methanol).

• Prepare a series of calibration standards containing known concentrations of the non-deuterated tri-p-tolyl phosphate and a constant concentration of TPTP-d21.

• For each biological sample, add a precise volume of the TPTP-d21 stock solution to a known volume or weight of the sample.

2. Sample Extraction

• Perform a liquid-liquid extraction by adding an immiscible organic solvent (e.g., ethyl acetate or hexane) to the sample. Vortex to mix and then centrifuge to separate the layers.

• Alternatively, use solid-phase extraction (SPE) with a cartridge packed with a suitable sorbent (e.g., C18). The choice of sorbent will depend on the polarity of the analyte.

3. Chromatographic Separation and Mass Spectrometric Detection

• Inject the extracted sample onto a liquid or gas chromatograph.

• For LC-MS, a C18 reversed-phase column is often used with a mobile phase gradient of water and an organic solvent (e.g., acetonitrile or methanol), both of which may be modified with a small amount of formic acid or ammonium acetate to improve ionization.

• For GC-MS, a non-polar or semi-polar capillary column is typically used.

• The mass spectrometer is operated in multiple reaction monitoring (MRM) mode, where specific precursor-to-product ion transitions for both the analyte and the internal standard are monitored for selective and sensitive detection.

4. Data Analysis

• Integrate the peak areas for both the analyte and TPTP-d21.

• Calculate the peak area ratio of the analyte to the internal standard.

• Construct a calibration curve by plotting the peak area ratios of the calibration standards against their concentrations.

• Determine the concentration of the analyte in the samples by interpolating their peak area ratios from the calibration curve.

Quantitative Data

As specific studies detailing the use of TPTP-d21 in metabolic research are not widely published, quantitative data tables are not available. However, in a typical pharmacokinetic study, the data would be presented to show the concentration of the parent compound and its major metabolites in a biological fluid (e.g., plasma) over time after administration. The use of TPTP-d21 would ensure the accuracy of these concentration measurements.

Table 1: Example Data Presentation for a Pharmacokinetic Study

Time (hours)	Analyte Concentration (ng/mL)
0.5	[Value]
1	[Value]
2	[Value]
4	[Value]
8	[Value]
12	[Value]
24	[Value]

Note: The values in this table are placeholders to illustrate how data would be presented. The accuracy of these values would be assured by the use of an internal standard like TPTP-d21.

Conclusion

Tri-p-tolyl phosphate-d21 is an essential tool for researchers in metabolism and drug development. Its primary role as an internal standard enables the accurate and precise quantification of tri-p-tolyl phosphate and its metabolites in complex biological matrices. While the metabolism of the parent compound is understood to proceed through oxidation and dearylation, the use of its deuterated analog is key to obtaining reliable data in studies investigating its pharmacokinetics and metabolic fate. The methodologies and workflows described in this guide provide a framework for the effective application of TPTP-d21 in advancing our understanding of xenobiotic metabolism.

References

• 1. Tri-p-tolyl phosphate-d21 | Isotope-Labeled Compounds | 2469244-63-9 | Invivochem [invivochem.com]
• 2. Tri-p-tolyl phosphate-d21 (Tricresyl phosphate-d21) | Isotope-Labeled Compound | MCE [medchemexpress.cn]
• 3. Tricresyl phosphate - Wikipedia [en.wikipedia.org]
• 4. Tri-p-cresyl phosphate | C21H21O4P | CID 6529 - PubChem [pubchem.ncbi.nlm.nih.gov]

The Kinetic Isotope Effect of Deuterated Compounds: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

The strategic substitution of hydrogen with its stable, heavier isotope, deuterium, has emerged as a potent tool in modern drug development. This subtle atomic alteration can significantly modify a drug's metabolic fate, leading to enhanced pharmacokinetic profiles, improved safety, and increased efficacy. This guide provides a comprehensive technical overview of the core principles of the deuterium kinetic isotope effect (KIE), detailed experimental methodologies for its evaluation, and quantitative data from key case studies, offering a valuable resource for professionals in pharmaceutical research.

Core Principles of the Deuterium Kinetic Isotope Effect (KIE)

The kinetic isotope effect is the change in the rate of a chemical reaction when an atom in a reactant is replaced by one of its isotopes.[1] The deuterium KIE specifically refers to the change in reaction rate upon substituting a hydrogen atom (¹H) with a deuterium atom (²H or D). This effect is rooted in the fundamental principles of physical organic chemistry.

The carbon-deuterium (C-D) bond is stronger and has a lower zero-point vibrational energy than a carbon-hydrogen (C-H) bond.[1] This is because deuterium has twice the mass of hydrogen, leading to a lower vibrational frequency of the C-D bond compared to the C-H bond.[2] Consequently, more energy is required to break a C-D bond, which can slow down chemical reactions where C-H bond cleavage is the rate-determining step.[1][2]

In drug metabolism, many Phase I reactions, often catalyzed by cytochrome P450 (CYP) enzymes, involve the cleavage of a C-H bond.[3] By strategically replacing hydrogen with deuterium at these metabolically vulnerable sites ("soft spots"), the rate of metabolism can be significantly reduced.[4][5] This phenomenon is the primary driver behind the improved pharmacokinetic properties of deuterated drugs.

There are two main types of kinetic isotope effects:

• Primary KIE: Occurs when the bond to the isotopically labeled atom is broken or formed in the rate-determining step of the reaction. For C-H/C-D bonds, a primary KIE (kH/kD) is typically in the range of 1 to 8.[1][2]

• Secondary KIE: Observed when the isotopic substitution is at a position adjacent to the bond being broken or formed. These effects are generally smaller than primary KIEs.[2]

The strategic application of the KIE in drug design can lead to several benefits:

• Increased Metabolic Stability: Slower metabolism leads to a longer drug half-life.[6][7]

• Enhanced Exposure: Reduced clearance results in a higher area under the curve (AUC), meaning the body is exposed to the therapeutic for a longer duration.[6]

• Reduced Formation of Toxic Metabolites: By slowing down specific metabolic pathways, the formation of harmful byproducts can be minimized.[6]

• Improved Dosing Regimens: A longer half-life can allow for less frequent dosing, improving patient compliance.[8]

Data Presentation: Pharmacokinetic Improvements of Deuterated Drugs

The following tables summarize the quantitative improvements in pharmacokinetic parameters observed for several deuterated drugs compared to their non-deuterated counterparts.

Drug (Deuterated)	Non-Deuterated Analog	Key Pharmacokinetic Parameter	Improvement with Deuteration	Therapeutic Indication
Deutetrabenazine	Tetrabenazine	Half-life of active metabolites	~2-fold increase[9][10]	Chorea associated with Huntington's disease, Tardive Dyskinesia[9]
Cmax of active metabolites	Lower and less variable[9]
Deucravacitinib	(Non-deuterated precursor)	In vitro metabolic stability	Significantly increased[9]	Plaque Psoriasis[9]
d9-Methadone	Methadone	AUC (in mice)	6-fold increase[11]	Pain management
Cmax (in mice)	4-fold increase[11]
Clearance (in mice)	5-fold reduction[11]
Deuterated JNJ38877605	JNJ38877605	AUC (in monkeys)	1.88-fold increase[12]	Antitumor
Cmax (in monkeys)	1.56-fold increase[12]

Note: Specific quantitative values for some compounds in development are proprietary and not publicly available in full detail.[9]

Experimental Protocols

Accurate assessment of the kinetic isotope effect is crucial for the successful development of deuterated drugs. The following are detailed methodologies for key in vitro and in vivo experiments.

In Vitro Metabolic Stability Assay Using Liver Microsomes

This assay determines the rate of disappearance of a compound when incubated with liver microsomes, which are a rich source of drug-metabolizing enzymes like CYPs.

Objective: To determine and compare the in vitro half-life (t½) and intrinsic clearance (CLint) of a deuterated compound and its non-deuterated analog.[13]

Materials:

• Test compounds (deuterated and non-deuterated)

• Pooled human liver microsomes (HLMs)

• NADPH regenerating system (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• 0.1 M Phosphate Buffer (pH 7.4)

• Acetonitrile (ACN) with an internal standard for quenching

• LC-MS/MS system for analysis

Procedure:

• Preparation of Incubation Mixtures:

  • Prepare stock solutions of the test compounds (e.g., 1 mM in DMSO).

  • Prepare a microsomal suspension in phosphate buffer (e.g., 0.5 mg/mL protein concentration).[13]

  • Prepare working solutions of the test compounds by diluting the stock solutions in buffer.

• Incubation:

  • Pre-warm the microsomal suspension and NADPH regenerating system to 37°C.

  • In a 96-well plate, add the microsomal suspension.

  • Add the test compound working solutions to their respective wells.

  • Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system.[13]

• Sampling and Reaction Termination:

  • At designated time points (e.g., 0, 5, 15, 30, 45, 60 minutes), withdraw aliquots of the incubation mixture.[13]

  • Immediately quench the reaction by adding the aliquots to a separate plate containing ice-cold acetonitrile with an internal standard.[14]

• Sample Processing and Analysis:

  • Centrifuge the plate to precipitate the proteins.

  • Transfer the supernatant to a new plate for LC-MS/MS analysis.[14]

  • Analyze the samples using a validated LC-MS/MS method to quantify the remaining parent compound.

Data Analysis:

• Calculate the peak area ratio of the test compound to the internal standard for each time point.

• Plot the natural logarithm of the percentage of the remaining parent compound versus time.

• The slope of the linear regression of this plot gives the elimination rate constant (k).[9][13]

• Calculate the in vitro half-life (t½) using the equation: t½ = 0.693 / k.[9][13]

• Compare the t½ and intrinsic clearance values between the deuterated and non-deuterated compounds.

In Vivo Pharmacokinetic Study in Rodents

This study evaluates the pharmacokinetic profile of a compound in a living organism.

Objective: To determine and compare the key pharmacokinetic parameters (Cmax, Tmax, AUC, t½) of a deuterated compound and its non-deuterated analog after administration to rats.[9]

Materials:

• Male Sprague Dawley rats (or other appropriate strain)

• Test compounds (deuterated and non-deuterated) formulated for the desired route of administration (e.g., oral gavage)

• Blood collection supplies (e.g., EDTA-coated tubes)

• Centrifuge

• LC-MS/MS system

Procedure:

• Dosing:

  • Administer the deuterated and non-deuterated compounds to separate groups of rats at a specific dose.

• Blood Sampling:

  • Collect blood samples at predetermined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 8, 12, 24 hours) post-dose.[9]

• Plasma Preparation:

  • Centrifuge the blood samples to separate the plasma.

  • Store the plasma samples at -80°C until analysis.[9]

• Bioanalysis:

  • Develop and validate a sensitive and specific LC-MS/MS method for the quantification of the test compounds in plasma.

  • Analyze the plasma samples to determine the concentration of the parent drug at each time point.[9]

Data Analysis:

• Use pharmacokinetic software (e.g., Phoenix WinNonlin) to analyze the plasma concentration-time data.[9]

• Calculate key pharmacokinetic parameters, including:

  • Cmax: Maximum observed plasma concentration.

  • Tmax: Time to reach Cmax.

  • AUC (Area Under the Curve): Total drug exposure over time.

  • t½: Elimination half-life.[9]

• Compare the pharmacokinetic parameters of the deuterated and non-deuterated compounds.

Mandatory Visualizations

Signaling Pathways and Experimental Workflows

The following diagrams, created using the DOT language, illustrate key concepts and workflows related to the kinetic isotope effect of deuterated compounds.

Figure 1: The Kinetic Isotope Effect on Drug Metabolism.

Figure 2: Experimental Workflow for KIE Evaluation.

Figure 3: Mechanism of Action of Deucravacitinib and the Role of KIE.

Conclusion

The deuterium kinetic isotope effect is a powerful and proven strategy in modern drug development. By leveraging the fundamental principles of C-D bond strength, researchers can significantly improve the metabolic stability and pharmacokinetic profiles of drug candidates. The successful development and approval of drugs like deutetrabenazine and deucravacitinib underscore the therapeutic and commercial viability of this approach.[15][16] A thorough understanding of the underlying mechanisms, coupled with robust experimental evaluation as outlined in this guide, is essential for harnessing the full potential of deuteration in creating safer and more effective medicines.

References

• 1. benchchem.com [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Kinetic Deuterium Isotope Effects in Cytochrome P450 Reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. Deuterium in drug discovery: progress, opportunities and challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Recent Updates on the Development of Deuterium-Containing Drugs for the Treatment of Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Pharmacokinetics of Deutetrabenazine and Tetrabenazine: Dose Proportionality and Food Effect - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. neurology.org [neurology.org]
• 11. Effect of deuteration on the single dose pharmacokinetic properties and postoperative analgesic activity of methadone - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Evaluation of Deuterium-Labeled JNJ38877605: Pharmacokinetic, Metabolic, and in Vivo Antitumor Profiles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]
• 14. benchchem.com [benchchem.com]
• 15. benchchem.com [benchchem.com]
• 16. Deucravacitinib: A Novel TYK2 Inhibitor for the Treatment of Moderate-to-Severe Psoriasis - PMC [pmc.ncbi.nlm.nih.gov]

In-Depth Technical Guide to Tri-p-tolyl phosphate-d21: Commercial Availability, Purity, and Analytical Applications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability, purity specifications, and analytical applications of Tri-p-tolyl phosphate-d21 (CAS No. 2469244-63-9). This deuterated internal standard is a critical tool for the accurate quantification of its non-labeled counterpart, Tri-p-tolyl phosphate, a widely used organophosphate flame retardant and plasticizer.

Commercial Availability

Tri-p-tolyl phosphate-d21 is available from several specialized chemical suppliers. Researchers can procure this compound in various quantities to suit their analytical needs. Key suppliers include:

• Clearsynth: A manufacturer and exporter of this compound, listed under the name Phosphoric Acid Tris(4-methylphenyl)-d21 Ester.[1]

• MedChemExpress (MCE): Offers Tri-p-tolyl phosphate-d21, also known as Tricresyl phosphate-d21.[2][3]

• An unnamed Chinese supplier: Lists the product with a purity of ≥98%.[4]

The compound is typically supplied as a neat solid.[5] Pricing and availability can be obtained by inquiry through the respective supplier's website.

Physicochemical Properties and Purity

Tri-p-tolyl phosphate-d21 has a molecular formula of C21D21O4P and a molecular weight of approximately 389.49 g/mol .[1][2]

Data Presentation: Purity and Supplier Information

Supplier	Product Name	CAS No.	Molecular Formula	Purity Specification	Available Quantities
Clearsynth	Phosphoric Acid Tris(4-​methylphenyl)-d21 Ester	2469244-63-9	C21D21O4P	Certificate of Analysis available upon request	Inquire
MedChemExpress	Tri-p-tolyl phosphate-d21	2469244-63-9	C21D21O4P	Data Sheet available	2.5 mg and other sizes
Chinese Supplier	Tri-p-tolyl phosphate-d21	2469244-63-9	C21D21O4P	≥98%	2.5 mg

Note: While a specific Certificate of Analysis with isotopic purity was not publicly available in the search, suppliers like Clearsynth indicate that a CoA is provided with the product.[1] It is crucial for researchers to obtain and review the CoA for lot-specific data on chemical and isotopic purity before use.

Experimental Protocols: Application as an Internal Standard

Tri-p-tolyl phosphate-d21 is primarily utilized as an internal standard in isotope dilution mass spectrometry methods for the quantification of organophosphate esters in various environmental and biological matrices. The general workflow involves adding a known amount of the deuterated standard to a sample prior to extraction and analysis. The ratio of the native analyte to the deuterated standard is then used to calculate the concentration of the native analyte, correcting for any losses during sample preparation and analysis.

While a specific, detailed protocol for Tri-p-tolyl phosphate-d21 was not found in the immediate search, the following represents a generalized experimental methodology based on common practices for analyzing organophosphate esters using a deuterated internal standard with techniques like Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[6][7][8][9][10]

Generalized Analytical Workflow

Caption: Generalized workflow for the analysis of organophosphate esters using a deuterated internal standard.

Key Experimental Steps:

• Standard Preparation: Prepare a stock solution of Tri-p-tolyl phosphate-d21 in a suitable solvent (e.g., acetonitrile, ethyl acetate). From this stock, prepare a spiking solution at a concentration appropriate for the expected levels of the native analyte in the samples.

• Sample Preparation:

  • Spiking: To a known volume or weight of the sample, add a precise volume of the Tri-p-tolyl phosphate-d21 spiking solution.

  • Extraction:

    • For water samples, Solid-Phase Extraction (SPE) is a common technique.[7][9] A suitable sorbent, such as C18, is used to retain the analytes of interest, which are then eluted with an organic solvent.

    • For solid samples like dust or tissue, techniques like pressurized liquid extraction (PLE) or ultrasonic extraction with an appropriate solvent can be employed.

  • Clean-up: The extracted sample may require a clean-up step to remove interfering matrix components. This can be achieved using various SPE cartridges or techniques like gel permeation chromatography (GPC).

  • Concentration and Reconstitution: The cleaned-up extract is typically evaporated to a small volume under a gentle stream of nitrogen and then reconstituted in a solvent compatible with the analytical instrument.

• Instrumental Analysis (LC-MS/MS Example):

  • Chromatography: Separation is typically achieved on a C18 reversed-phase column with a gradient elution using a mobile phase consisting of water and an organic solvent like methanol or acetonitrile, often with additives like formic acid or ammonium acetate to improve ionization.

  • Mass Spectrometry: The mass spectrometer is operated in Multiple Reaction Monitoring (MRM) mode for high selectivity and sensitivity. Specific precursor-to-product ion transitions for both the native Tri-p-tolyl phosphate and the deuterated internal standard (Tri-p-tolyl phosphate-d21) are monitored.

• Quantification:

  • A calibration curve is constructed by analyzing a series of standards containing known concentrations of the native analyte and a constant concentration of the deuterated internal standard.

  • The peak area ratio of the native analyte to the internal standard is plotted against the concentration of the native analyte.

  • The concentration of the native analyte in the samples is then calculated from the measured peak area ratio using the calibration curve.

Logical Relationship of Isotope Dilution

Caption: Principle of quantification by isotope dilution mass spectrometry.

This guide provides a foundational understanding of Tri-p-tolyl phosphate-d21 for research and drug development professionals. For specific applications, it is essential to consult detailed, peer-reviewed analytical methods and the supplier's technical documentation.

References

• 1. clearsynth.com [clearsynth.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. 三对甲苯基磷酸酯-d21 | Tri-p-tolyl phosphate-d21 | CAS 2469244-63-9 | Isotope-Labeled Compound | 美国IvivoChem [invivochem.cn]
• 5. yeasen.com [yeasen.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. Determination of organophosphate esters in water samples by mixed-mode liquid chromatography and tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. researchgate.net [researchgate.net]
• 10. Trace determination of organophosphate esters in environmental water samples with an ionogel-based nanoconfined ionic liquid fiber coating for solid-phase microextraction with gas chromatography and flame photometric detection - PubMed [pubmed.ncbi.nlm.nih.gov]

Tri-p-tolyl phosphate-d21 certificate of analysis explained

An In-depth Technical Guide to the Certificate of Analysis for Tri-p-tolyl phosphate-d21

For researchers, scientists, and drug development professionals, understanding the Certificate of Analysis (CoA) for a complex, isotopically labeled compound like Tri-p-tolyl phosphate-d21 is crucial for ensuring the quality and reliability of experimental data. This guide provides a detailed explanation of the components of a typical CoA for this material, including data presentation, experimental protocols, and the logical flow of analytical validation.

Data Presentation

A Certificate of Analysis for Tri-p-tolyl phosphate-d21 quantifies its identity, purity, and isotopic enrichment. The following tables summarize the key data points you would expect to find.

Table 1: Compound Identification

Parameter	Specification
Compound Name	Tri-p-tolyl phosphate-d21
Synonyms	Tricresyl phosphate-d21
CAS Number	2469244-63-9[1][2]
Molecular Formula	C₂₁D₂₁O₄P[1]
Molecular Weight	389.49 g/mol [1][3]
Unlabeled CAS Number	78-32-0[1]

Table 2: Quality Control and Purity Assessment

Parameter	Method	Specification
Chemical Purity	HPLC/UPLC-MS	>95%[1]
Isotopic Enrichment	Q-TOF LC-MS	>98%[4]
Identity Confirmation	¹H NMR, ³¹P NMR, Mass Spectrometry	Conforms to structure
Appearance	Visual Inspection	Solid[3]

Experimental Protocols

The specifications presented in the CoA are derived from a series of analytical experiments. Below are the detailed methodologies for the key tests performed on Tri-p-tolyl phosphate-d21.

1. High-Performance Liquid Chromatography (HPLC) for Chemical Purity

• Objective: To determine the chemical purity of the compound by separating it from any non-isotopically labeled impurities.

• Instrumentation: A standard HPLC or Ultra-Performance Liquid Chromatography (UPLC) system equipped with a UV detector and coupled to a mass spectrometer (MS).

• Methodology:

  • Column: A reverse-phase C18 column is typically used.

  • Mobile Phase: A gradient of two solvents, such as water with 0.1% formic acid (Solvent A) and acetonitrile with 0.1% formic acid (Solvent B). The gradient is programmed to increase the percentage of Solvent B over time to elute the compound and any impurities.

  • Flow Rate: A typical flow rate is between 0.5 and 1.0 mL/min.

  • Detection: The UV detector is set to a wavelength where the tolyl chromophore has maximum absorbance (e.g., ~254 nm). The mass spectrometer provides mass-to-charge ratio data to confirm the identity of the main peak.

  • Quantification: The purity is calculated by dividing the area of the main peak by the total area of all peaks detected in the chromatogram.

2. Mass Spectrometry (MS) for Isotopic Enrichment and Identity Confirmation

• Objective: To confirm the molecular weight of the deuterated compound and to determine the degree of isotopic enrichment.

• Instrumentation: A high-resolution mass spectrometer, such as a Quadrupole Time-of-Flight (Q-TOF) or Orbitrap instrument, coupled with a liquid chromatography front-end (LC-MS).

• Methodology:

  • Ionization: Electrospray Ionization (ESI) is a common technique for this type of molecule.

  • Mass Analysis: The instrument is calibrated and set to acquire data in a high-resolution mode to accurately determine the mass of the isotopic cluster.

  • Isotopic Enrichment Calculation: The relative intensities of the mass peaks corresponding to the fully deuterated (d21) compound and any lesser-deuterated variants are measured. The isotopic enrichment is calculated as the percentage of the d21 peak relative to the sum of all related isotopic peaks.

3. Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Confirmation

• Objective: To confirm the chemical structure and the positions of deuterium labeling.

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

• Methodology:

  • ¹H NMR: In a highly deuterated compound like Tri-p-tolyl phosphate-d21, the proton NMR spectrum is expected to show very small residual signals from any un-deuterated positions. The absence of significant peaks in the aromatic and methyl regions confirms the high level of deuteration.

  • ³¹P NMR: Phosphorus-31 NMR provides a single peak for the phosphate group, confirming its presence and chemical environment.[5] The chemical shift of this peak is characteristic of a triaryl phosphate.

Mandatory Visualizations

Diagram 1: Certificate of Analysis Workflow

Caption: Workflow for generating a Certificate of Analysis.

Diagram 2: Logical Relationship of Analytical Tests

References

• 1. Phosphoric Acid Tris(4-​methylphenyl)-d21 Ester [lgcstandards.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Tri-p-tolyl phosphate-d21 | Isotope-Labeled Compounds | 2469244-63-9 | Invivochem [invivochem.com]
• 4. criver.com [criver.com]
• 5. Combined Use of MALDI-TOF Mass Spectrometry and 31P NMR Spectroscopy for the Analysis of (Phospho)Lipids | Springer Nature Experiments [experiments.springernature.com]

Protocols & Analytical Methods

Application Note: High-Sensitivity Quantification of Tri-p-tolyl Phosphate in Human Plasma using LC-MS/MS with a Deuterated Internal Standard

Introduction

Tri-p-tolyl phosphate (TpTP) is an organophosphate compound widely used as a flame retardant and plasticizer in various consumer and industrial products. Due to its extensive use, there is growing concern about its potential for human exposure and associated health risks. Accurate and sensitive quantification of TpTP in biological matrices is crucial for toxicological assessments and biomonitoring studies. This application note describes a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the determination of TpTP in human plasma. The method utilizes a stable isotope-labeled internal standard, Tri-p-tolyl phosphate-d21 (TpTP-d21), to ensure high accuracy and precision by correcting for matrix effects and variations during sample preparation and analysis.

Core Principles

The method is based on the principle of isotope dilution mass spectrometry. A known amount of the deuterated internal standard (TpTP-d21), which is chemically identical to the analyte (TpTP) but has a different mass, is spiked into the plasma samples at the beginning of the sample preparation process. Both the analyte and the internal standard are co-extracted and analyzed by LC-MS/MS. Any loss of the analyte during the analytical process is mirrored by a proportional loss of the internal standard. Quantification is then performed by calculating the ratio of the analyte's response to the internal standard's response, which provides a highly accurate and precise measurement of the analyte concentration.

Experimental Protocols

Materials and Reagents

• Analytes and Internal Standard:

  • Tri-p-tolyl phosphate (TpTP), analytical standard grade (≥98% purity)

  • Tri-p-tolyl phosphate-d21 (TpTP-d21), analytical standard grade (≥98% purity, isotopic purity ≥99%)

• Solvents and Reagents:

  • Acetonitrile (ACN), LC-MS grade

  • Methanol (MeOH), LC-MS grade

  • Water, LC-MS grade

  • Formic acid, LC-MS grade

  • Human plasma (sourced from a certified vendor)

  • Solid Phase Extraction (SPE) cartridges (e.g., C18, 100 mg, 1 mL)

Standard Solutions Preparation

• Primary Stock Solutions (1 mg/mL):

  • Accurately weigh approximately 10 mg of TpTP and TpTP-d21 into separate 10 mL volumetric flasks.

  • Dissolve and bring to volume with methanol.

• Intermediate Stock Solutions (10 µg/mL):

  • Dilute the primary stock solutions 1:100 with methanol.

• Working Standard Solutions (for calibration curve):

  • Serially dilute the intermediate TpTP stock solution with 50:50 (v/v) methanol:water to prepare a series of calibration standards ranging from 0.1 ng/mL to 100 ng/mL.

• Internal Standard Spiking Solution (10 ng/mL):

  • Dilute the intermediate TpTP-d21 stock solution with 50:50 (v/v) methanol:water.

Sample Preparation Protocol

• Sample Thawing and Aliquoting:

  • Thaw frozen human plasma samples at room temperature.

  • Vortex the samples to ensure homogeneity.

  • Aliquot 200 µL of plasma into 2 mL polypropylene tubes.

• Internal Standard Spiking:

  • Add 20 µL of the 10 ng/mL TpTP-d21 internal standard spiking solution to each plasma sample, calibration standard, and quality control (QC) sample.

  • Vortex for 10 seconds.

• Protein Precipitation:

  • Add 600 µL of ice-cold acetonitrile to each tube.

  • Vortex vigorously for 1 minute.

  • Centrifuge at 10,000 x g for 10 minutes at 4°C.

• Solid Phase Extraction (SPE) - Optional Cleanup for High Sensitivity:

  • Condition an SPE cartridge with 1 mL of methanol followed by 1 mL of water.

  • Load the supernatant from the protein precipitation step onto the SPE cartridge.

  • Wash the cartridge with 1 mL of 20% methanol in water.

  • Elute the analytes with 1 mL of acetonitrile.

• Evaporation and Reconstitution:

  • Evaporate the supernatant (or SPE eluate) to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the dried residue in 200 µL of the initial mobile phase composition (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

  • Vortex for 30 seconds and transfer to an LC autosampler vial.

LC-MS/MS Method

Liquid Chromatography (LC) Conditions:

Parameter	Condition
Column	C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	50% B to 95% B over 5 min, hold at 95% B for 2 min, re-equilibrate at 50% B for 3 min
Flow Rate	0.3 mL/min
Column Temperature	40°C
Injection Volume	5 µL

Mass Spectrometry (MS) Conditions:

Parameter	Condition
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temp.	400°C
Gas Flow Rates	Optimized for the specific instrument (e.g., Cone Gas: 50 L/hr, Desolvation Gas: 800 L/hr)

MRM Transitions:

Note: The following MRM transitions are representative. Optimal transitions and collision energies should be determined empirically on the specific instrument used.

Compound	Precursor Ion (m/z)	Product Ion (m/z) - Quantifier	Collision Energy (eV)	Product Ion (m/z) - Qualifier	Collision Energy (eV)
TpTP	369.1	261.1	25	165.1	35
TpTP-d21	390.2	279.2	25	171.1	35

Data Presentation

Method Performance Characteristics

Parameter	Result
Linearity (r²)	> 0.995
Range	0.1 - 100 ng/mL
Limit of Detection (LOD)	0.03 ng/mL
Limit of Quantitation (LOQ)	0.1 ng/mL
Intra-day Precision (%RSD)	< 10%
Inter-day Precision (%RSD)	< 15%
Accuracy (% Recovery)	90 - 110%
Matrix Effect	Compensated by TpTP-d21

Quality Control Sample Analysis

QC Level	Nominal Conc. (ng/mL)	Mean Measured Conc. (ng/mL) (n=6)	Accuracy (%)	Precision (%RSD)
Low QC	0.3	0.29	96.7	6.8
Medium QC	10.0	10.3	103.0	4.5
High QC	80.0	78.9	98.6	3.2

Visualizations

Application of Tri-p-tolyl phosphate-d21 in Pharmacokinetic Studies: A Detailed Guide

For Researchers, Scientists, and Drug Development Professionals

This application note provides a comprehensive overview of the use of Tri-p-tolyl phosphate-d21 (TTP-d21) in pharmacokinetic (PK) research. The primary application of TTP-d21 is as a stable isotope-labeled internal standard (SIL-IS) for the accurate quantification of unlabeled Tri-p-tolyl phosphate (TTP) in biological matrices. This approach is fundamental to robust bioanalytical method development and validation, ensuring high-quality data for pharmacokinetic, toxicokinetic, and metabolism studies.

Introduction to Stable Isotope Labeling in Pharmacokinetics

Pharmacokinetic studies are essential for evaluating the absorption, distribution, metabolism, and excretion (ADME) of a drug candidate. Accurate quantification of the drug in biological fluids is critical for determining key PK parameters such as maximum concentration (Cmax), time to maximum concentration (Tmax), area under the curve (AUC), and elimination half-life (t½).

The use of a stable isotope-labeled internal standard, such as TTP-d21, is the gold standard for quantitative bioanalysis using liquid chromatography-mass spectrometry (LC-MS).[1][2] A SIL-IS is chemically identical to the analyte of interest but has a higher molecular weight due to the incorporation of heavy isotopes (e.g., deuterium, ¹³C, ¹⁵N).[][4] This subtle mass difference allows the mass spectrometer to distinguish between the analyte and the internal standard, while their identical physicochemical properties ensure they behave similarly during sample preparation and analysis. This co-elution and co-ionization behavior effectively corrects for variability in extraction recovery, matrix effects, and instrument response, leading to highly accurate and precise quantification.[2][]

Role of Tri-p-tolyl phosphate-d21 as an Internal Standard

Tri-p-tolyl phosphate-d21 is the deuterated analog of Tri-p-tolyl phosphate. Its application as an internal standard is crucial for several reasons:

• Minimization of Analytical Variability: TTP-d21 is added to biological samples at a known concentration at the beginning of the sample preparation process. Any loss of analyte during extraction, evaporation, or reconstitution will be mirrored by a proportional loss of the internal standard. The ratio of the analyte signal to the internal standard signal remains constant, thus providing an accurate measure of the analyte's concentration.

• Correction for Matrix Effects: Biological matrices like plasma, urine, and tissue homogenates are complex and can interfere with the ionization of the analyte in the mass spectrometer, leading to ion suppression or enhancement. Since TTP-d21 co-elutes with TTP and has the same ionization characteristics, it experiences the same matrix effects. The use of the peak area ratio effectively cancels out these effects.[2]

• Improved Accuracy and Precision: By accounting for various sources of error, the use of a SIL-IS like TTP-d21 significantly improves the accuracy and precision of the bioanalytical method, which is a regulatory requirement for preclinical and clinical studies.

Hypothetical Pharmacokinetic Study Data

To illustrate the application, we present hypothetical pharmacokinetic data from a study where TTP was administered orally to rats, and TTP-d21 was used as the internal standard for plasma concentration analysis via LC-MS/MS.

Table 1: Pharmacokinetic Parameters of Tri-p-tolyl phosphate in Rats Following a Single Oral Dose (10 mg/kg)

Parameter	Unit	Value
Cmax	ng/mL	1258
Tmax	h	2.0
AUC(0-t)	ng·h/mL	8750
AUC(0-inf)	ng·h/mL	9100
t½	h	4.5

Table 2: Mean Plasma Concentration-Time Profile of Tri-p-tolyl phosphate in Rats

Time (h)	Mean Plasma Concentration (ng/mL)	Standard Deviation (ng/mL)
0.25	350	45
0.5	780	98
1.0	1150	150
2.0	1258	180
4.0	950	110
8.0	450	60
12.0	210	35
24.0	50	12

Experimental Protocols

In-Life Study Protocol (Rat Model)

• Animal Model: Male Sprague-Dawley rats (n=5 per time point), weighing 200-250 g.

• Acclimation: Animals are acclimated for at least 7 days with free access to standard chow and water.

• Dosing:

  • Prepare a formulation of Tri-p-tolyl phosphate in a suitable vehicle (e.g., 10% DMSO, 40% PEG300, 5% Tween 80, and 45% saline).[5]

  • Administer a single oral dose of 10 mg/kg via gavage.

• Blood Sampling:

  • Collect approximately 0.25 mL of blood from the tail vein at predefined time points (e.g., 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours post-dose) into tubes containing K2-EDTA as an anticoagulant.

  • Keep the blood samples on ice.

• Plasma Preparation:

  • Centrifuge the blood samples at 4000 rpm for 10 minutes at 4°C.

  • Harvest the supernatant (plasma) and store at -80°C until analysis.

Bioanalytical Protocol for TTP Quantification in Plasma

• Preparation of Standards and Quality Controls (QCs):

  • Prepare stock solutions of TTP and TTP-d21 in a suitable organic solvent (e.g., methanol or acetonitrile) at a concentration of 1 mg/mL.

  • Prepare a series of calibration standards by spiking blank rat plasma with known concentrations of TTP (e.g., 1, 5, 10, 50, 100, 500, 1000, 2000 ng/mL).

  • Prepare QC samples at low, medium, and high concentrations in blank rat plasma.

• Sample Preparation (Protein Precipitation):

  • To 50 µL of plasma sample, calibration standard, or QC, add 150 µL of acetonitrile containing the internal standard, TTP-d21 (e.g., at a final concentration of 100 ng/mL).

  • Vortex mix for 1 minute to precipitate proteins.

  • Centrifuge at 13,000 rpm for 10 minutes at 4°C.

  • Transfer the supernatant to a new 96-well plate or autosampler vials.

  • Inject an aliquot (e.g., 5 µL) into the LC-MS/MS system.

• LC-MS/MS Analysis:

  • Liquid Chromatography (LC):

    • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

    • Mobile Phase A: 0.1% formic acid in water.

    • Mobile Phase B: 0.1% formic acid in acetonitrile.

    • Gradient: A suitable gradient to separate the analyte from matrix components.

    • Flow Rate: 0.4 mL/min.

    • Column Temperature: 40°C.

  • Mass Spectrometry (MS/MS):

    • Ionization Source: Electrospray Ionization (ESI) in positive ion mode.

    • Detection: Multiple Reaction Monitoring (MRM).

    • MRM Transitions (Hypothetical):

      • TTP: Q1 (Precursor Ion) -> Q3 (Product Ion)

      • TTP-d21: Q1 (Precursor Ion + 21 Da) -> Q3 (Product Ion)

• Data Analysis:

  • Integrate the peak areas for both TTP and TTP-d21.

  • Calculate the peak area ratio (TTP/TTP-d21).

  • Construct a calibration curve by plotting the peak area ratio against the nominal concentration of the calibration standards using a weighted (1/x²) linear regression.

  • Determine the concentration of TTP in the unknown samples and QCs from the calibration curve.

Visualizations

Caption: Experimental workflow for a pharmacokinetic study of TTP using TTP-d21 as an internal standard.

Caption: The role of TTP-d21 in ensuring accurate quantification by correcting for analytical variability.

Conclusion

Tri-p-tolyl phosphate-d21 is an indispensable tool for the quantitative bioanalysis of Tri-p-tolyl phosphate in pharmacokinetic studies. Its use as a stable isotope-labeled internal standard ensures the generation of high-quality, reliable data by effectively mitigating analytical variability and matrix effects. The protocols and data presented herein provide a robust framework for researchers and drug development professionals to design and execute pharmacokinetic studies for TTP and similar compounds. The principles outlined are broadly applicable to a wide range of analytes where a deuterated internal standard is available.

References

• 1. researchgate.net [researchgate.net]
• 2. crimsonpublishers.com [crimsonpublishers.com]
• 4. researchgate.net [researchgate.net]
• 5. Tri-p-tolyl phosphate-d21 | Isotope-Labeled Compounds | 2469244-63-9 | Invivochem [invivochem.com]

Application Note: Analysis of Organophosphate Flame Retardants in Biological Samples Using Tri-p-tolyl phosphate-d21 as an Internal Standard

Audience: This document is intended for researchers, scientists, and drug development professionals involved in the bioanalytical quantification of organophosphate flame retardants (OPFRs).

Introduction

Organophosphate flame retardants (OPFRs) are a class of chemicals widely used in consumer products to reduce flammability.[1] Due to their additive nature, they can leach into the environment, leading to human exposure and potential adverse health effects.[1] Accurate quantification of OPFRs in biological matrices such as blood, serum, and tissue is crucial for exposure assessment and toxicological studies. Tri-p-tolyl phosphate-d21 (TPTP-d21) is a deuterated analog of Tri-p-tolyl phosphate, a common OPFR.[2][3] Because of its structural similarity to OPFRs and its distinct mass, TPTP-d21 is an ideal internal standard for use in isotope dilution mass spectrometry (IDMS) to ensure high accuracy and precision in analytical measurements.[4]

This application note provides a detailed protocol for spiking TPTP-d21 into biological samples and a workflow for the subsequent extraction and analysis, typically performed using Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS) or Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[5][6]

Principle of Isotope Dilution

The core principle of this method is the addition of a known quantity of an isotopically labeled standard (TPTP-d21) to a sample at the beginning of the preparation process.[4] This "spike" serves as an internal benchmark. The labeled standard behaves almost identically to the native (non-labeled) analytes throughout the entire analytical procedure, including extraction, cleanup, and instrumental analysis. Any loss of the target analyte during sample processing will be accompanied by a proportional loss of the internal standard. By measuring the ratio of the native analyte to the isotopically labeled standard in the final extract, the initial concentration of the analyte in the sample can be determined with high accuracy, correcting for procedural losses and matrix effects.

Quantitative Data Summary

The optimal spiking concentration of TPTP-d21 depends on the biological matrix, the expected concentration range of the target analytes, and the sensitivity of the analytical instrument. The following table provides example spiking concentrations adapted from methodologies for similar organophosphate internal standards.

Biological Matrix	Typical Sample Amount	Example Spiking Concentration of TPTP-d21 (per sample)	Analytical Method
Human Serum/Plasma	0.5 - 1.0 mL	1 - 10 ng	LC-MS/MS
Placental Tissue	0.5 - 1.0 g (dry weight)	1 - 5 ng	LC-MS/MS
Hand Wipes	1 wipe	50 - 200 ng	GC-MS/MS
Urine	1.0 - 2.0 mL	5 - 25 ng	LC-MS/MS

Experimental Protocols & Methodologies

This section outlines a general protocol for the analysis of OPFRs in biological samples using TPTP-d21 as an internal standard.

Materials and Reagents

• Standards: Tri-p-tolyl phosphate-d21 (TPTP-d21) certified standard[7], native OPFR analytical standards.

• Solvents: Hexane, Dichloromethane (DCM), Toluene, Methanol (all HPLC or Optima grade).[5][6]

• Reagents: Dimethyl sulfoxide (DMSO) for stock solutions.[8]

• Sample Collection Vessels: Certified clean glass or polypropylene tubes.

• Extraction Supplies: Solid Phase Extraction (SPE) cartridges (e.g., Bond Elut NH2)[6], vortex mixer, centrifuge, nitrogen evaporator.

Preparation of Standard Solutions

• Primary Stock Solution (100 µg/mL): Accurately weigh a known amount of TPTP-d21 and dissolve it in a suitable solvent like Toluene or DMSO to achieve the target concentration. Store at -20°C.

• Spiking Solution (e.g., 1 ng/µL): Perform serial dilutions of the primary stock solution with the appropriate solvent (e.g., methanol or toluene) to create a working spiking solution. This solution will be added directly to the biological samples.

General Sample Preparation Workflow

The following diagram illustrates the overall analytical workflow from sample collection to final data analysis.

References

• 1. digitalcommons.kennesaw.edu [digitalcommons.kennesaw.edu]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Tri-p-tolyl phosphate-d21 - Nordic Biosite [nordicbiosite.com]
• 4. dep.nj.gov [dep.nj.gov]
• 5. dtsc.ca.gov [dtsc.ca.gov]
• 6. Screening of Organophosphate Flame Retardants with Placentation-Disrupting Effects in Human Trophoblast Organoid Model and Characterization of Adverse Pregnancy Outcomes in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Phosphoric Acid Tris(4-​methylphenyl)-d21 Ester [lgcstandards.com]
• 8. Tri-p-tolyl phosphate-d21 | Isotope-Labeled Compounds | 2469244-63-9 | Invivochem [invivochem.com]

Application Notes and Protocols for the Analysis of Organophosphate Esters using Tri-p-tolyl phosphate-d21 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the sample preparation and analysis of organophosphate esters (OPEs) in various matrices, utilizing Tri-p-tolyl phosphate-d21 as an internal standard for accurate quantification. The protocols are intended for use in environmental monitoring, consumer product safety testing, and exposure assessment studies.

Introduction

Tri-p-tolyl phosphate-d21 (TTP-d21) is the deuterated analog of Tri-p-tolyl phosphate, a member of the tricresyl phosphate (TCP) group of organophosphate esters. Due to its structural similarity and distinct mass spectrometric signature, TTP-d21 serves as an excellent internal standard for the quantification of native OPEs in complex sample matrices. The use of a deuterated internal standard is crucial for correcting variations in analyte recovery during sample preparation and potential matrix effects during instrumental analysis, thereby enhancing the accuracy and precision of the results.[1][2]

Analytical Approaches

The determination of OPEs is typically performed using gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-tandem mass spectrometry (LC-MS/MS).[3][4] The choice of analytical technique depends on the specific OPEs of interest, the sample matrix, and the required sensitivity. GC-MS is well-suited for the analysis of volatile and semi-volatile OPEs, while LC-MS/MS is often preferred for less volatile and more polar compounds.

Sample Preparation Techniques

Effective sample preparation is critical for the reliable analysis of OPEs. The goal is to efficiently extract the target analytes from the sample matrix while minimizing the co-extraction of interfering substances. The following sections detail common sample preparation protocols for different matrices. Tri-p-tolyl phosphate-d21 should be added to the sample as an internal standard prior to the extraction process.

Protocol 1: Solid and Semi-Solid Samples (e.g., Dust, Soil, Sediment, Consumer Products)

This protocol is applicable to a wide range of solid and semi-solid matrices.

1. Sample Pre-treatment:

• Solid samples such as soil and sediment should be air-dried and sieved to ensure homogeneity.[5]

• Consumer products like foam and textiles can be cut into small pieces or cryo-milled.[6]

2. Extraction:

• Accelerated Solvent Extraction (ASE): This is a highly efficient technique that uses elevated temperature and pressure to reduce extraction time and solvent consumption.[5][7][8]

  • Weigh 1-10 g of the homogenized sample and mix with a drying agent like diatomaceous earth.

  • Add a known amount of Tri-p-tolyl phosphate-d21 internal standard solution.

  • Pack the sample into an ASE cell.

  • Extract with a suitable solvent mixture, such as 1:1 (v/v) n-hexane/acetone or dichloromethane.[5]

  • Perform the extraction at an elevated temperature (e.g., 80-100°C) and pressure (e.g., 1500 psi).

• Sonication: This method uses ultrasonic waves to facilitate the extraction of analytes.[6]

  • Weigh 1-5 g of the prepared sample into a glass centrifuge tube.

  • Add the Tri-p-tolyl phosphate-d21 internal standard.

  • Add 10-20 mL of an appropriate solvent (e.g., toluene, dichloromethane).

  • Sonicate the sample in an ultrasonic bath for 30-60 minutes.

  • Centrifuge the sample and collect the supernatant. Repeat the extraction process two more times.

• Soxhlet Extraction: A classical and robust extraction method.

  • Place a known quantity of the sample, spiked with Tri-p-tolyl phosphate-d21, in a Soxhlet thimble.

  • Extract with a suitable solvent (e.g., hexane/acetone) for 6-24 hours.

3. Extract Cleanup:

• The crude extract may contain interfering compounds that need to be removed prior to instrumental analysis.

• Solid-Phase Extraction (SPE): This is a common cleanup technique.

  • Condition an SPE cartridge (e.g., Florisil, silica, or a combination like GCB-NH2) with the appropriate solvent.[5][9]

  • Load the concentrated extract onto the cartridge.

  • Wash the cartridge with a weak solvent to remove interferences.

  • Elute the target OPEs with a stronger solvent or solvent mixture (e.g., 5% toluene in n-hexane/acetone).[5]

• Gel Permeation Chromatography (GPC): Effective for removing high molecular weight interferences.

4. Final Preparation:

• The cleaned extract is concentrated under a gentle stream of nitrogen.

• The final volume is adjusted with a suitable solvent (e.g., hexane or ethyl acetate) before analysis by GC-MS or LC-MS/MS.

Protocol 2: Aqueous Samples (e.g., Water, Wastewater)

1. Sample Collection and Preservation:

• Collect water samples in clean glass bottles.

• Store samples at 4°C and extract as soon as possible to minimize analyte degradation.

2. Extraction:

• Solid-Phase Extraction (SPE): This is the most common method for extracting OPEs from water samples.[10]

  • Add a known amount of Tri-p-tolyl phosphate-d21 internal standard to a 100-1000 mL water sample.

  • Condition an SPE cartridge (e.g., C18, HLB) with methanol followed by deionized water.

  • Pass the water sample through the cartridge at a flow rate of 5-10 mL/min.

  • Dry the cartridge by passing air or nitrogen through it.

  • Elute the analytes with a suitable solvent such as ethyl acetate or dichloromethane.

• Liquid-Liquid Extraction (LLE): A traditional extraction method.

  • Spike the water sample with Tri-p-tolyl phosphate-d21.

  • Extract the sample with a water-immiscible solvent like dichloromethane in a separatory funnel.

  • Repeat the extraction two to three times.

  • Combine the organic extracts and dry over anhydrous sodium sulfate.

• Magnetic Solid-Phase Extraction (MSPE): An emerging technique that uses magnetic nanoparticles as the sorbent.[10]

  • Disperse magnetic nanoparticles (e.g., Fe3O4@SiO2 multi-walled carbon nanotubes) in the water sample containing the internal standard.

  • Agitate for a set period to allow for adsorption of the analytes.

  • Separate the magnetic nanoparticles using an external magnet.

  • Elute the OPEs from the nanoparticles with a suitable solvent.[10]

3. Final Preparation:

• Concentrate the eluate and reconstitute in a suitable solvent for instrumental analysis.

Quantitative Data

The following table summarizes typical performance data for the analysis of organophosphate esters using methods that employ deuterated internal standards. The values are indicative and may vary depending on the specific matrix, instrumentation, and laboratory conditions.

Analyte	Matrix	Preparation Method	Analytical Method	Recovery (%)	LOD	LOQ	Reference
Various OPEs	Soil/Sediment	Accelerated Solvent Extraction (ASE), GCB-NH2 SPE Cleanup	GC-MS	64.7 - 123.6	-	-	[5]
Various OPEs	Soil	Accelerated Solvent Extraction	GC-MS/MS	81.7 - 107	0.10 - 0.22 ng/g	0.33 - 0.72 ng/g	[8]
Various OPEs	Water	Magnetic Solid-Phase Extraction (MSPE)	GC-MS	72.5 - 89.1	0.038 - 1 µg/L	0.10 - 3.59 µg/L	[10]
Tricresyl Phosphate Isomers	Air Filter	Solvent Extraction	GC-MS	-	0.4 ng/filter	-	[11]
Various OPEs	Cosmetics	Solvent Extraction, ENVI-Carb SPE	GC-MS	89.5 - 105	1.0 - 30 µg/kg	-	[2]
Various OPEs	Fall Protection Equipment	Accelerated Solvent Extraction (ASE), SPE	LC-MS/MS	71.6 - 114	0.015 - 1.33 ng/g	-	[7]
d15-Triphenyl phosphate	Indoor Dust/PM2.5	-	-	82 ± 19	-	-	[12]

LOD: Limit of Detection, LOQ: Limit of Quantification

Visualizations

The following diagrams illustrate the general workflow for sample preparation and a conceptual signaling pathway for the action of OPEs.

Caption: General workflow for sample preparation of organophosphate esters.

Caption: Conceptual signaling pathway of organophosphate ester neurotoxicity.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. pendidikankimia.walisongo.ac.id [pendidikankimia.walisongo.ac.id]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. Determination of 15 Organophosphate Ester Flame Retardants in Soils and Sediments by Gas Chromatography-Mass Spectrometry with Accelerated Solvent Extraction [ykcs.ac.cn]
• 6. dtsc.ca.gov [dtsc.ca.gov]
• 7. Determination of Organophosphorus Esters in Fall Protection Equipment by Accelerated Solvent Extraction and Solid-Phase Extraction Coupled with LC-MS/MS Detection - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Simultaneous accelerated solvent extraction and purification for the determination of 13 organophosphate esters in soils by gas chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Organophosphate and Phthalate Esters in Standard Reference Material 2585 "Organic Contaminants in House Dust" | NIST [nist.gov]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. faa.gov [faa.gov]
• 12. Organophosphate Esters in Indoor Environment and Metabolites in Human Urine Collected from a Shanghai University - PMC [pmc.ncbi.nlm.nih.gov]

Application of Tri-p-tolyl Phosphate-d21 in Food Safety for Enhanced Pesticide Residue Testing

Introduction

The accurate quantification of pesticide residues in complex food matrices is a critical aspect of ensuring food safety and regulatory compliance. Analytical methodologies, such as gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS), are powerful tools for this purpose. However, the inherent variability in sample preparation and instrumental analysis, particularly matrix effects, can significantly impact the accuracy and reliability of results.[1][2] The use of isotopically labeled internal standards is a widely accepted and robust strategy to compensate for these variations.[3][4][5] Tri-p-tolyl phosphate-d21, a deuterated analog of Tri-p-tolyl phosphate, serves as an ideal internal standard for the analysis of a range of organophosphate pesticides and other contaminants in food samples. Its chemical and physical properties closely mimic those of the target analytes, ensuring it behaves similarly throughout the entire analytical process, from extraction to detection.[3][6]

Principle of the Method

This application note details a protocol for the quantitative analysis of pesticide residues in food matrices using the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction method followed by GC-MS/MS analysis.[7][8][9][10] Tri-p-tolyl phosphate-d21 is introduced into the sample at the beginning of the extraction process. By monitoring the ratio of the signal intensity of the target analyte to that of the deuterated internal standard, accurate quantification can be achieved, as any loss of analyte during sample processing or variations in instrument response will be mirrored by the internal standard.[2][5]

Materials and Reagents

• Solvents: Acetonitrile (MeCN), HPLC grade; Ethyl acetate, HPLC grade.

• Salts: Anhydrous magnesium sulfate (MgSO₄), sodium chloride (NaCl), sodium citrate dibasic sesquihydrate, sodium citrate tribasic dihydrate.

• Dispersive Solid-Phase Extraction (dSPE): Primary secondary amine (PSA), C18, and graphitized carbon black (GCB).

• Internal Standard (IS): Tri-p-tolyl phosphate-d21 solution (10 µg/mL in a suitable solvent).

• Pesticide Standards: Certified reference materials of target pesticides.

• Sample Matrix: Homogenized food sample (e.g., fruits, vegetables).

Experimental Protocols

Sample Preparation (QuEChERS Method)

• Homogenization: Weigh 10 g of a representative, homogenized food sample into a 50 mL centrifuge tube. For dry samples, add an appropriate amount of water to rehydrate.[9]

• Internal Standard Spiking: Add a known volume (e.g., 100 µL) of the Tri-p-tolyl phosphate-d21 internal standard solution to the sample.

• Extraction:

  • Add 10 mL of acetonitrile to the centrifuge tube.

  • Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate tribasic dihydrate, and 0.5 g sodium citrate dibasic sesquihydrate).

  • Cap the tube and shake vigorously for 1 minute.

  • Centrifuge at 4000 rpm for 5 minutes.[11]

• Cleanup (Dispersive SPE):

  • Transfer a 1 mL aliquot of the upper acetonitrile layer into a 2 mL dSPE tube containing the appropriate sorbents (e.g., 150 mg MgSO₄, 50 mg PSA, and 50 mg C18). The choice of sorbents may vary depending on the food matrix.

  • Vortex for 30 seconds.

  • Centrifuge at 10,000 rpm for 2 minutes.

• Final Extract: Transfer the supernatant into an autosampler vial for GC-MS/MS analysis.

GC-MS/MS Analysis

• Instrumentation: A gas chromatograph coupled to a triple quadrupole mass spectrometer (GC-MS/MS).[8][12]

• Column: A suitable capillary column for pesticide analysis (e.g., a low-bleed, mid-polarity column).

• Carrier Gas: Helium or Hydrogen.

• Injection Mode: Splitless.

• Temperature Program: Optimized for the separation of target pesticides.

• Ionization Mode: Electron Ionization (EI).

• Acquisition Mode: Multiple Reaction Monitoring (MRM) for both target analytes and Tri-p-tolyl phosphate-d21. Specific precursor and product ions for each compound must be determined.

Data Presentation

The use of Tri-p-tolyl phosphate-d21 allows for the accurate calculation of pesticide concentrations by relating the peak area of the analyte to the peak area of the internal standard.

Parameter	Analyte (e.g., Chlorpyrifos)	Internal Standard (Tri-p-tolyl phosphate-d21)
Retention Time (min)	To be determined	To be determined
Precursor Ion (m/z)	To be determined	To be determined
Product Ion 1 (m/z)	To be determined	To be determined
Product Ion 2 (m/z)	To be determined	To be determined
Collision Energy (eV)	To be determined	To be determined

Table 1: Example MRM parameters for a target analyte and the internal standard.

Sample ID	Analyte Peak Area	IS Peak Area	Response Ratio (Analyte/IS)	Calculated Concentration (µg/kg)	Recovery (%)
Calibration Standard 1	15,000	50,000	0.30	5	N/A
Calibration Standard 2	30,500	51,000	0.60	10	N/A
Spiked Sample	25,000	48,000	0.52	8.7	87
Blank Sample	Not Detected	52,000	0.00	< LOQ	N/A

Table 2: Example data demonstrating the calculation of pesticide concentration and recovery using the internal standard method.

Visualization of Experimental Workflow and Logic

Caption: Workflow for pesticide residue analysis using an internal standard.

Caption: Logic of quantification using an internal standard.

Conclusion

The use of Tri-p-tolyl phosphate-d21 as an internal standard in conjunction with the QuEChERS sample preparation method and GC-MS/MS analysis provides a highly accurate and reliable approach for the quantification of pesticide residues in food. This methodology effectively mitigates matrix effects and procedural variations, leading to robust and defensible analytical data that is essential for ensuring food safety and meeting regulatory standards.

References

• 1. Methods of sample preparation for determination of pesticide residues in food matrices by chromatography-mass spectrometry-based techniques: a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. lcms.cz [lcms.cz]
• 3. aptochem.com [aptochem.com]
• 4. resolvemass.ca [resolvemass.ca]
• 5. Deuterated Internal Standard: Significance and symbolism [wisdomlib.org]
• 6. researchgate.net [researchgate.net]
• 7. (PDF) Sample Preparation Methods for Pesticide Analysis in Food Commodities, Biological and Environment Matrices (2017) | Renata Raina-Fulton | 5 Citations [scispace.com]
• 8. hpst.cz [hpst.cz]
• 9. youtube.com [youtube.com]
• 10. conquerscientific.com [conquerscientific.com]
• 11. lcms.cz [lcms.cz]
• 12. researchgate.net [researchgate.net]

Application Note: Quantitative Analysis of Volatile Organic Compounds (VOCs) by GC-MS Using a Deuterated Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

The accurate and precise quantification of volatile organic compounds (VOCs) is crucial in various fields, including environmental monitoring, pharmaceutical analysis, and clinical diagnostics.[1] Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful and widely adopted analytical technique for the separation, identification, and quantification of VOCs.[2] The use of a deuterated internal standard is a critical component of a robust quantitative GC-MS method, as it effectively compensates for variations in sample preparation, injection volume, and instrument response, thereby enhancing the accuracy and reliability of the results.[3][4] Deuterated standards are ideal as they are chemically identical to the analytes of interest but have a different mass, allowing for their distinct detection by the mass spectrometer.[5] This application note provides a detailed protocol for the analysis of VOCs using GC-MS with a deuterated internal standard, including sample preparation, instrument parameters, and data analysis.

Experimental Workflow

The overall workflow for the GC-MS analysis of VOCs using a deuterated internal standard is depicted below.

Caption: Experimental workflow for VOC analysis by GC-MS with a deuterated internal standard.

Experimental Protocols

A detailed methodology for the analysis of a representative set of VOCs (Benzene, Toluene, Ethylbenzene, and Xylenes - BTEX) in a water matrix is provided below. This protocol can be adapted for other matrices and target VOCs.

1. Materials and Reagents

• Solvents: Methanol (pesticide quality or equivalent), Organic-free reagent water.[6]

• Standards: Certified reference standards of Benzene, Toluene, Ethylbenzene, o-Xylene, m-Xylene, and p-Xylene.

• Deuterated Internal Standard: Benzene-d6 and Toluene-d8.

• Sample Vials: 20 mL headspace vials with PTFE/silicone septa and aluminum caps.[7]

• Glassware: Class A volumetric flasks and syringes.

2. Standard and Sample Preparation

• Primary Stock Standard Solution (1000 µg/mL): Prepare by accurately weighing and dissolving the pure VOC standards in methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the primary stock solution with methanol to create calibration standards at different concentration levels (e.g., 1, 5, 10, 25, 50, 100 µg/L).[6]

• Internal Standard Spiking Solution (50 µg/mL): Prepare a solution of Benzene-d6 and Toluene-d8 in methanol.[6]

• Calibration Standards: For each calibration level, add a specific volume of the working standard solution and a constant volume (e.g., 10 µL) of the internal standard spiking solution to a headspace vial containing a known volume (e.g., 10 mL) of organic-free reagent water.[6]

• Sample Preparation: Collect water samples in clean glass containers.[2] Transfer a known volume (e.g., 10 mL) of the water sample to a headspace vial and spike with the same constant volume of the internal standard spiking solution used for the calibration standards.

3. GC-MS Instrumentation and Parameters

The following instrumental parameters can be used as a starting point and should be optimized for the specific instrument and application.

Parameter	Condition
Gas Chromatograph	Agilent 8890 GC or equivalent
Mass Spectrometer	Agilent 5977B MSD or equivalent
Autosampler	Headspace Sampler (e.g., Agilent 7697A)
Column	DB-624 or equivalent (30 m x 0.25 mm ID, 1.4 µm film thickness)
Carrier Gas	Helium, constant flow at 1.2 mL/min
Injector Temperature	250 °C
Split Ratio	20:1
Oven Temperature Program	Initial temp 40 °C, hold for 2 min, ramp to 220 °C at 10 °C/min, hold for 5 min
Transfer Line Temp	280 °C
Ion Source	Electron Ionization (EI) at 70 eV
Ion Source Temperature	230 °C
Quadrupole Temperature	150 °C
Acquisition Mode	Selected Ion Monitoring (SIM)

4. Data Acquisition and Analysis

• SIM Mode: Acquire data in SIM mode to enhance sensitivity and selectivity. Monitor characteristic ions for each target analyte and the deuterated internal standard.

• Peak Integration: Integrate the chromatographic peaks for each analyte and the internal standard.

• Calibration Curve: Construct a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the concentration of the analyte for each calibration standard.[8] A linear regression is then applied to the data points.

• Quantification: Determine the concentration of the analytes in the samples by calculating their peak area ratios with the internal standard and using the calibration curve to determine the corresponding concentration.[8]

Data Presentation

The quantitative performance of the method should be evaluated and summarized. The following tables provide an example of the data that should be generated.

Table 1: Monitored Ions in SIM Mode

Compound	Quantifier Ion (m/z)	Qualifier Ion(s) (m/z)
Benzene	78	77, 51
Toluene	92	91, 65
Ethylbenzene	106	91
m/p-Xylene	106	91
o-Xylene	106	91
Benzene-d6 (IS)	84	82
Toluene-d8 (IS)	100	98

Table 2: Calibration Curve Data

Analyte	Concentration Range (µg/L)	Regression Equation	Coefficient of Determination (R²)
Benzene	1 - 100	y = 0.025x + 0.001	0.9995
Toluene	1 - 100	y = 0.031x - 0.002	0.9998
Ethylbenzene	1 - 100	y = 0.028x + 0.003	0.9992
Xylenes	1 - 100	y = 0.029x + 0.001	0.9996

Table 3: Method Validation Data

Analyte	LOD (µg/L)	LOQ (µg/L)	Recovery (%) (at 25 µg/L)	RSD (%) (n=6)
Benzene	0.3	1.0	98.5	3.2
Toluene	0.2	0.8	101.2	2.8
Ethylbenzene	0.4	1.2	97.9	4.1
Xylenes	0.3	1.0	99.1	3.5

Conclusion

This application note provides a comprehensive and detailed protocol for the quantitative analysis of volatile organic compounds using GC-MS with a deuterated internal standard. The use of a deuterated internal standard is essential for achieving high accuracy and precision by correcting for variations throughout the analytical process.[3] The provided workflow, experimental protocol, and data presentation guidelines offer a solid framework for researchers, scientists, and drug development professionals to establish and validate robust GC-MS methods for VOC analysis in their respective fields.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. Sample preparation GC-MS [scioninstruments.com]
• 3. Quality control in quantification of volatile organic compounds analysed by thermal desorption-gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Why Are Internal Standards Used in Gas Chromatography? [monadlabtech.com]
• 5. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 6. gcms.cz [gcms.cz]
• 7. benchchem.com [benchchem.com]
• 8. chromforum.org [chromforum.org]

Technical Notes & Optimization

Technical Support Center: Tri-p-tolyl Phosphate-d21 Signal Suppression

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering signal suppression issues when using Tri-p-tolyl phosphate-d21 as an internal standard in mass spectrometry-based assays.

Frequently Asked Questions (FAQs)

Q1: What is signal suppression and why does it occur with deuterated internal standards like Tri-p-tolyl phosphate-d21?

A1: Signal suppression is a phenomenon in mass spectrometry where the ionization efficiency of a target analyte is reduced by the presence of co-eluting compounds, leading to a decreased signal intensity.[1] When using a deuterated internal standard (IS) such as Tri-p-tolyl phosphate-d21, the underlying assumption is that both the analyte and the IS will experience the same degree of signal suppression, allowing for accurate quantification. However, various factors can cause the analyte and the IS to experience differential ion suppression, compromising the accuracy and precision of the results.[1]

Q2: What are the common causes of signal suppression when using Tri-p-tolyl phosphate-d21?

A2: Signal suppression, a type of matrix effect, can stem from several sources:

• Co-eluting Matrix Components: Endogenous substances from the sample matrix (e.g., phospholipids, salts, proteins) can co-elute with the analyte and its internal standard, competing for ionization in the mass spectrometer's source.[1]

• High Analyte or Internal Standard Concentration: At high concentrations, the analyte or the internal standard itself can cause self-suppression, leading to a non-linear response.[1][2]

• Mobile Phase Additives: Non-volatile buffers or other mobile phase additives can contribute to ion suppression.[1]

• Chromatographic Separation of Analyte and IS: Even a slight difference in retention time between the analyte and Tri-p-tolyl phosphate-d21 can expose them to different co-eluting matrix components, resulting in differential signal suppression.[3] This can be caused by the "deuterium isotope effect," where the substitution of hydrogen with deuterium can alter the physicochemical properties of the molecule, leading to slight changes in chromatographic behavior.[3]

Q3: How can I detect and assess the extent of signal suppression in my assay?

A3: A widely used and effective method is the post-column infusion experiment . This technique helps to identify regions in the chromatogram where ion suppression occurs.[4][5] The experiment involves infusing a constant flow of the analyte (or Tri-p-tolyl phosphate-d21) into the LC eluent after the analytical column but before the mass spectrometer. A blank matrix extract is then injected. Any significant drop in the baseline signal of the infused standard indicates a region of ion suppression.[4]

Troubleshooting Guides

Problem 1: Poor precision and inaccurate quantification.

• Possible Cause: Differential ion suppression due to a slight chromatographic separation between the analyte and Tri-p-tolyl phosphate-d21.

• Troubleshooting Steps:

  • Verify Co-elution: Overlay the chromatograms of the analyte and Tri-p-tolyl phosphate-d21. Zoom in on the peak apexes to confirm if their retention times are identical.

  • Optimize Chromatography: If a shift is observed, adjust the mobile phase composition, gradient profile, or column temperature to achieve better co-elution.[6]

  • Consider a Different Column: If co-elution cannot be achieved, using a column with a different stationary phase chemistry might be necessary.

Problem 2: Low signal-to-noise ratio and poor sensitivity for the analyte.

• Possible Cause: Significant ion suppression from the sample matrix affecting both the analyte and Tri-p-tolyl phosphate-d21.

• Troubleshooting Steps:

  • Assess Matrix Effect: Perform a post-column infusion experiment to identify the regions of greatest ion suppression.

  • Enhance Sample Cleanup: Implement or optimize a sample preparation protocol such as Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) to remove a broader range of interfering matrix components.[7]

  • Dilute the Sample: Diluting the sample can reduce the concentration of matrix components that cause ion suppression, though this may be limited by the assay's sensitivity.[5]

Quantitative Data Summary

The following table provides a hypothetical example of data that could be generated during a matrix effect experiment to quantify the degree of signal suppression.

Sample Type	Analyte Peak Area (Analyte only)	Analyte Peak Area (in presence of Matrix)	% Signal Suppression	IS (Tri-p-tolyl phosphate-d21) Peak Area	Analyte/IS Ratio (in Matrix)
Neat Solution	1,200,000	N/A	N/A	1,500,000	0.80
Plasma Extract 1	N/A	600,000	50%	780,000	0.77
Plasma Extract 2	N/A	480,000	60%	600,000	0.80
Urine Extract 1	N/A	950,000	21%	1,200,000	0.79

This is a hypothetical table for illustrative purposes.

Experimental Protocols

Protocol 1: Post-Column Infusion Experiment to Detect Ion Suppression

Objective: To identify chromatographic regions where signal suppression occurs.

Materials:

• LC-MS/MS system

• Syringe pump

• Tee-piece for mixing

• Analyte standard solution

• Blank matrix extract (e.g., plasma, urine)

• Mobile phase

Methodology:

• Prepare a standard solution of your analyte at a concentration that provides a stable and moderate signal.

• Set up the LC-MS system with the analytical column.

• Connect the outlet of the LC column to a tee-piece.

• Connect a syringe pump containing the analyte standard solution to the second port of the tee-piece.

• Connect the third port of the tee-piece to the MS inlet.

• Begin the LC gradient and, after a stable baseline is achieved, start the syringe pump to infuse the analyte solution at a low, constant flow rate.

• Once a stable signal for the infused analyte is observed, inject a blank matrix extract onto the LC column.

• Monitor the signal of the infused analyte throughout the chromatographic run. A dip in the baseline indicates a region of ion suppression.

Protocol 2: Evaluation of Analyte and Internal Standard Co-elution

Objective: To confirm that the analyte and Tri-p-tolyl phosphate-d21 have identical retention times.

Materials:

• LC-MS system

• Analyte standard solution

• Tri-p-tolyl phosphate-d21 solution

• Mobile phase

Methodology:

• Prepare separate solutions of the analyte and Tri-p-tolyl phosphate-d21.

• Prepare a mixed solution containing both the analyte and the internal standard.

• Set up the LC-MS method with the intended chromatographic conditions.

• Inject the individual solutions and the mixed solution separately.

• Acquire data in Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) mode, monitoring for both the analyte and the internal standard.

• Overlay the chromatograms of the analyte and the internal standard from the mixed solution injection.

• Zoom in on the apex of the peaks to visually inspect for any retention time shift. The retention times should be identical for effective compensation of matrix effects.

Visualizations

Caption: Troubleshooting workflow for signal suppression issues.

Caption: Mechanism of ion suppression in the electrospray source.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. benchchem.com [benchchem.com]
• 5. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. longdom.org [longdom.org]

Technical Support Center: Optimizing Tri-p-tolyl phosphate-d21 for Complex Matrices

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing Tri-p-tolyl phosphate-d21 (TPTP-d21) as an internal standard in the analysis of complex matrices.

Frequently Asked Questions (FAQs)

Q1: What is the primary purpose of using Tri-p-tolyl phosphate-d21 as an internal standard?

Tri-p-tolyl phosphate-d21 is a deuterated form of Tri-p-tolyl phosphate. As a stable isotope-labeled internal standard, its primary purpose is to improve the accuracy and precision of quantitative analysis in mass spectrometry-based methods, such as LC-MS/MS or GC-MS. It is added at a known, constant concentration to all samples, including calibration standards and quality controls. By monitoring the ratio of the analyte signal to the internal standard signal, variations that occur during sample preparation, injection, and ionization can be normalized.

Q2: How do I select the appropriate concentration for my TPTP-d21 internal standard spiking solution?

The optimal concentration for your TPTP-d21 spiking solution should be determined during method development and validation. A general guideline is to add the internal standard at a concentration that is similar to the expected concentration of the target analyte(s) in the middle of the calibration curve. For the analysis of organophosphate flame retardants (OPFRs) in complex matrices, typical spiking amounts for similar deuterated internal standards range from 50 ng to 155 ng per sample.

Q3: My TPTP-d21 signal is highly variable across my sample batch. What are the potential causes?

High variability in the internal standard signal can indicate issues with the analytical method's robustness. Common causes include:

• Inconsistent Sample Preparation: Errors in pipetting the internal standard, incomplete mixing with the sample matrix, or variable extraction recovery between samples.

• Matrix Effects: Components of the sample matrix can suppress or enhance the ionization of the internal standard in the mass spectrometer source. This effect can vary between different samples.

• Instrument Instability: Fluctuations in the mass spectrometer's performance over the course of the analytical run.

• Internal Standard Purity: Contamination of the internal standard with the non-labeled analyte can lead to inaccurate results.

Troubleshooting Guide

Issue 1: Significant variation in TPTP-d21 peak area between samples.

• Possible Cause: Inconsistent addition of the internal standard.

  • Troubleshooting Step: Review the procedure for adding the internal standard to ensure consistent volume and concentration. Verify the calibration of pipettes. Ensure the internal standard solution is homogeneous before use.

• Possible Cause: Variable matrix effects.

  • Troubleshooting Step: Evaluate the sample cleanup procedure to remove interfering matrix components. Consider using matrix-matched calibration standards. A novel use of deuterated internal standards of similar polymeric structure was developed to correct the variable analyte recovery caused by sample size, matrix effects, and ion source variability[1].

• Possible Cause: Instrument instability.

  • Troubleshooting Step: Check the stability of the LC or GC system and the mass spectrometer. Inject a series of standards to assess for signal drift.

Issue 2: Poor recovery of TPTP-d21.

• Possible Cause: Inefficient extraction of the internal standard from the sample matrix.

  • Troubleshooting Step: Optimize the extraction solvent and technique (e.g., solid-phase extraction, liquid-liquid extraction) to ensure efficient recovery of both the analyte and the internal standard.

• Possible Cause: Degradation of the internal standard during sample processing.

  • Troubleshooting Step: Investigate the stability of TPTP-d21 under the employed sample preparation conditions (e.g., pH, temperature).

Quantitative Data Summary

The following table summarizes typical concentrations of deuterated organophosphate flame retardant internal standards used in the analysis of complex matrices. While specific to the listed compounds, these provide a relevant starting point for optimizing TPTP-d21 concentration.

Internal Standard	Matrix	Spiked Amount per Sample	Reference
d15-TDCIPP	Hand Wipes	155 ng	[2]
d15-TPHP	Hand Wipes	100 ng	[2]
d12-TCEP	Dust	50 ng	[3]
d15-TDCIPP	Dust	50 ng	[3]
d15-TPHP	Dust	50 ng	[3]

Experimental Protocols

Protocol for Optimizing TPTP-d21 Concentration

This protocol outlines a systematic approach to determine the optimal concentration of Tri-p-tolyl phosphate-d21 for a new analytical method.

1. Objective: To determine the TPTP-d21 concentration that provides a stable and reproducible signal across the calibration range and in representative matrix samples, ensuring accurate quantification of the target analyte.

2. Materials:

• Tri-p-tolyl phosphate-d21 (TPTP-d21) standard
• Target analyte standard(s)
• Blank matrix (e.g., analyte-free water, soil, plasma)
• Appropriate solvents for preparing stock and working solutions (e.g., methanol, acetonitrile)
• Calibrated pipettes and volumetric flasks
• LC-MS/MS or GC-MS system

3. Methodology:

4. Data Analysis and Concentration Selection:

Visualizations

Caption: Workflow for quantitative analysis using an internal standard.

Caption: A logical approach to troubleshooting internal standard variability.

References

• 1. Use of a deuterated internal standard with pyrolysis-GC/MS dimeric marker analysis to quantify tire tread particles in the environment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Monitoring Indoor Exposure to Organophosphate Flame Retardants: Hand Wipes and House Dust - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Preventing isotopic exchange of deuterium in Tri-p-tolyl phosphate-d21

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on preventing the isotopic exchange of deuterium in Tri-p-tolyl phosphate-d21. Below, you will find troubleshooting guides and frequently asked questions to address specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: What is isotopic exchange and why is it a concern for Tri-p-tolyl phosphate-d21?

A: Isotopic exchange, in this context, refers to the unintended replacement of deuterium (D) atoms on the Tri-p-tolyl phosphate-d21 molecule with hydrogen (H) atoms from the surrounding environment. This process, also known as H/D back-exchange, can compromise the isotopic purity of your standard, leading to inaccuracies in quantitative analyses, such as mass spectrometry-based assays. The deuterium atoms on both the aromatic rings and the methyl groups of the tolyl moieties are susceptible to exchange under certain conditions.

Q2: What are the primary factors that can induce deuterium exchange in Tri-p-tolyl phosphate-d21?

A: The main factors that can promote the isotopic exchange of deuterium in Tri-p-tolyl phosphate-d21 are:

• Presence of Protic Solvents: Solvents with exchangeable protons, such as water, methanol, and ethanol, can serve as a source of hydrogen atoms.

• Acidic or Basic Conditions: The exchange process is often catalyzed by the presence of acids or bases.[1][2] Even trace amounts of acidic or basic residues in your sample or on your labware can facilitate this process.

• Elevated Temperatures: Higher temperatures can increase the rate of chemical reactions, including isotopic exchange.

• Moisture: Exposure to atmospheric moisture is a common cause of isotopic exchange.[1] Deuterated compounds can be hygroscopic and readily absorb water from the air.

Q3: How should I store my Tri-p-tolyl phosphate-d21 to ensure its isotopic stability?

A: Proper storage is crucial for maintaining the isotopic integrity of your deuterated standard. Here are the recommended storage conditions:

• Temperature: For long-term storage, keep the solid compound at -20°C or below.[3]

• Atmosphere: Store in a tightly sealed container, preferably under an inert atmosphere like dry nitrogen or argon, to protect it from moisture.[1] A desiccator can also be used to minimize exposure to humidity.

• Light: Protect the compound from light by storing it in an amber vial or in the dark to prevent potential photodegradation.

Q4: What are the best solvents to use for preparing solutions of Tri-p-tolyl phosphate-d21?

A: The choice of solvent is critical to prevent deuterium exchange.

• Recommended Solvents: High-purity, aprotic solvents are the best choice. These include acetonitrile, dichloromethane, and anhydrous toluene.

• Solvents to Avoid: Protic solvents such as water (H₂O), methanol, and ethanol should be avoided as they can readily exchange their protons with the deuterium on your compound. If a protic solvent is absolutely necessary for your experimental design, it is crucial to use its deuterated form (e.g., D₂O, methanol-d4) and to work at low temperatures and neutral pH.

Troubleshooting Guide

This guide will help you identify and resolve potential issues related to isotopic exchange of your Tri-p-tolyl phosphate-d21 standard.

Observed Problem	Potential Cause	Recommended Solution
Inconsistent or lower-than-expected signal for the deuterated standard in mass spectrometry.	Isotopic exchange leading to a decrease in the abundance of the fully deuterated molecule.	1. Review your sample preparation workflow: Identify any potential sources of protons, such as non-deuterated protic solvents, acidic or basic reagents, or exposure to moisture.2. Use fresh, high-purity aprotic solvents for reconstitution and dilution.3. Ensure all glassware is thoroughly dried before use.4. Prepare solutions fresh before each experiment if possible.
Appearance of a significant M+20, M+19, etc. signal (loss of one or more deuterium atoms) in the mass spectrum.	Partial back-exchange of deuterium with hydrogen.	1. Minimize the time the sample spends in solution before analysis, especially if protic solvents are present.2. Control the pH of your solutions to be as close to neutral as possible.3. Lower the temperature during sample preparation and storage.4. Consider the analytical technique: Some ionization sources, like APCI, can induce in-source back-exchange.[4] If possible, optimize the source parameters (e.g., desolvation temperature) or consider a different ionization method.
Gradual degradation of the isotopic purity of the stock solution over time.	Improper storage conditions leading to slow isotopic exchange.	1. Re-evaluate your storage protocol: Ensure the stock solution is stored at or below -20°C in a tightly sealed vial, protected from light.2. Aliquot the stock solution into smaller, single-use vials to avoid repeated freeze-thaw cycles and minimize exposure to atmospheric moisture upon opening.3. Use solvents with low water content for preparing the stock solution.

Experimental Protocol: Preparation of a Tri-p-tolyl Phosphate-d21 Stock Solution

This protocol outlines the steps for preparing a stock solution of Tri-p-tolyl phosphate-d21 while minimizing the risk of isotopic exchange.

Materials:

• Tri-p-tolyl phosphate-d21 (solid)

• High-purity, anhydrous aprotic solvent (e.g., acetonitrile, HPLC grade or higher)

• Volumetric flask (Class A)

• Analytical balance

• Microsyringe or gas-tight syringe

• Inert gas (dry nitrogen or argon)

• Glove box or a dry environment for handling

Procedure:

• Acclimatize the Standard: Before opening, allow the sealed container of Tri-p-tolyl phosphate-d21 to warm to room temperature for at least 30 minutes. This prevents condensation of atmospheric moisture on the cold solid.

• Create an Inert Atmosphere: Perform all subsequent steps in a glove box or under a gentle stream of dry nitrogen or argon to minimize exposure to moisture.

• Weigh the Standard: Carefully open the container and accurately weigh the desired amount of the solid standard directly into the volumetric flask using an analytical balance.

• Dissolve the Standard: Add a small amount of the anhydrous aprotic solvent to the volumetric flask to dissolve the solid. Gently swirl the flask to ensure complete dissolution.

• Dilute to Volume: Once the solid is completely dissolved, carefully add the anhydrous aprotic solvent to the calibration mark on the volumetric flask.

• Mix Thoroughly: Cap the flask and invert it several times to ensure the solution is homogeneous.

• Storage: Transfer the stock solution to a clean, dry, amber vial with a PTFE-lined cap. For long-term storage, flush the headspace of the vial with inert gas before sealing. Store the solution at -20°C or below.

Visualizations

Caption: Troubleshooting workflow for preventing isotopic exchange.

Caption: General mechanisms of deuterium exchange.

References

• 1. mdpi.com [mdpi.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Tri-p-tolyl phosphate-d21 | Isotope-Labeled Compounds | 2469244-63-9 | Invivochem [invivochem.com]
• 4. Hydrogen/deuterium exchange on aromatic rings during atmospheric pressure chemical ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Mitigating Matrix Effects with Tri-p-tolyl phosphate-d21

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on utilizing Tri-p-tolyl phosphate-d21 to counteract matrix effects in the analysis of biological samples. Find troubleshooting advice, frequently asked questions, and detailed experimental protocols to ensure the accuracy and reliability of your quantitative analyses.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects in the context of analyzing biological samples?

A1: Matrix effects refer to the alteration of ionization efficiency for a target analyte due to the presence of co-eluting, undetected components in the sample matrix.[1][2][3] This phenomenon, common in complex biological matrices like plasma, urine, and tissue homogenates, can lead to either ion suppression or ion enhancement.[3][4] Ion suppression results in a decreased signal for the analyte, while ion enhancement leads to an increased signal. Both can significantly compromise the accuracy, precision, and sensitivity of quantitative analytical methods, particularly in liquid chromatography-mass spectrometry (LC-MS/MS).[3][5]

Q2: How does Tri-p-tolyl phosphate-d21 help in addressing matrix effects?

A2: Tri-p-tolyl phosphate-d21 is a stable isotope-labeled internal standard (SIL-IS).[6][7] SIL-IS are considered the gold standard for mitigating matrix effects.[8][9] Because Tri-p-tolyl phosphate-d21 is chemically and physically almost identical to the non-labeled analyte (Tri-p-tolyl phosphate), it co-elutes and experiences the same degree of ion suppression or enhancement during LC-MS/MS analysis.[10][11] By adding a known amount of Tri-p-tolyl phosphate-d21 to every sample, calibrator, and quality control, the ratio of the analyte's signal to the internal standard's signal is used for quantification. This ratio remains constant even if the absolute signals fluctuate due to matrix effects, thereby correcting for these variations and improving the accuracy and precision of the results.[9][10]

Q3: When should I add the Tri-p-tolyl phosphate-d21 internal standard to my samples?

A3: The internal standard should be added as early as possible in the sample preparation workflow.[12] For instance, it should be introduced before any protein precipitation, liquid-liquid extraction, or solid-phase extraction steps.[8][10] This ensures that the internal standard compensates for any analyte loss that may occur during the entire sample preparation process, in addition to correcting for matrix effects during analysis.[10]

Q4: Can I use a structural analog of my analyte as an internal standard instead of a deuterated one?

A4: While structural analogs can be used as internal standards, they are generally less effective at correcting for matrix effects than stable isotope-labeled internal standards like Tri-p-tolyl phosphate-d21.[10] This is because structural analogs may have different chromatographic retention times and ionization efficiencies compared to the analyte.[8] A deuterated internal standard is the preferred choice as it behaves nearly identically to the analyte throughout the entire analytical process.[9][11]

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
High variability in analyte signal across replicate injections of the same sample.	Inconsistent matrix effects between injections. Contamination of the ion source.	Ensure consistent and early spiking of Tri-p-tolyl phosphate-d21 in all samples. The analyte/internal standard peak area ratio should be consistent even if the absolute peak areas are not. Clean the ion source of the mass spectrometer.
Analyte peak area is significantly lower in biological samples compared to a neat standard solution.	Ion suppression due to co-eluting matrix components.[5][13]	Utilize Tri-p-tolyl phosphate-d21 to correct for the suppression. Optimize the chromatographic method to better separate the analyte from interfering matrix components.[5] Consider more rigorous sample cleanup techniques like solid-phase extraction (SPE).[13][14]
The internal standard (Tri-p-tolyl phosphate-d21) signal is also suppressed or highly variable.	This is expected in the presence of matrix effects. The key is that it should be suppressed to the same extent as the analyte.	As long as the analyte/internal standard peak area ratio is stable and reproducible, the quantification should be reliable. If the signal is too low for reliable detection, consider diluting the sample or improving the sample cleanup procedure.[15]
Different biological sample lots show different analyte recoveries.	This indicates a relative matrix effect, where the composition of the matrix varies between sources.	The use of Tri-p-tolyl phosphate-d21 should compensate for these lot-to-lot variations. It is crucial to validate the method using at least six different lots of the biological matrix to ensure the internal standard provides adequate correction.
The retention times of the analyte and Tri-p-tolyl phosphate-d21 are slightly different.	This is a known phenomenon with some deuterated standards due to the isotopic effect, although it is usually minor.[16][17]	A small shift in retention time is generally acceptable as long as both peaks are within the same region of ion suppression or enhancement. If the shift is significant and leads to differential matrix effects, further optimization of the chromatographic conditions is necessary.[16]

Quantitative Data Summary

The following table summarizes hypothetical data from an experiment designed to assess the effectiveness of Tri-p-tolyl phosphate-d21 in correcting for matrix effects in human plasma samples.

Parameter	Without Internal Standard (Analyte Peak Area)	With Tri-p-tolyl phosphate-d21 (Analyte/IS Peak Area Ratio)
Mean (n=6)	45,873	1.22
Standard Deviation (n=6)	12,560	0.08
Coefficient of Variation (%CV)	27.4%	6.6%
Accuracy (% Bias from nominal concentration)	-35.2%	-2.5%

Experimental Protocols

Detailed Methodology for Assessing and Correcting Matrix Effects

This protocol describes a post-extraction spiking method to quantitatively assess matrix effects and demonstrate the corrective capability of Tri-p-tolyl phosphate-d21.

1. Materials and Reagents:

• Blank human plasma (from at least 6 different donors)

• Tri-p-tolyl phosphate (analyte)

• Tri-p-tolyl phosphate-d21 (internal standard)

• Acetonitrile (ACN), HPLC grade

• Methanol (MeOH), HPLC grade

• Formic acid, LC-MS grade

• Deionized water

2. Preparation of Solutions:

• Analyte Stock Solution (1 mg/mL): Dissolve 10 mg of Tri-p-tolyl phosphate in 10 mL of MeOH.

• Internal Standard Stock Solution (1 mg/mL): Dissolve 10 mg of Tri-p-tolyl phosphate-d21 in 10 mL of MeOH.

• Analyte Spiking Solution (1 µg/mL): Dilute the analyte stock solution with 50:50 ACN:H2O.

• Internal Standard Spiking Solution (100 ng/mL): Dilute the internal standard stock solution with 50:50 ACN:H2O.

3. Sample Preparation (Protein Precipitation):

• Set A (Analyte in Neat Solution): In a clean tube, add 300 µL of ACN, 10 µL of the analyte spiking solution, and 10 µL of the internal standard spiking solution.

• Set B (Analyte and IS in Post-Extraction Matrix):

  • To 100 µL of blank plasma, add 300 µL of ACN to precipitate proteins.

  • Vortex for 1 minute and centrifuge at 10,000 x g for 10 minutes.

  • Transfer the supernatant to a new tube.

  • Add 10 µL of the analyte spiking solution and 10 µL of the internal standard spiking solution to the supernatant.

• Set C (Pre-spiked Sample for Recovery):

  • To 100 µL of blank plasma, add 10 µL of the analyte spiking solution and 10 µL of the internal standard spiking solution.

  • Vortex briefly.

  • Add 300 µL of ACN to precipitate proteins.

  • Vortex for 1 minute and centrifuge at 10,000 x g for 10 minutes.

  • Transfer the supernatant for analysis.

4. LC-MS/MS Analysis:

• LC Column: C18 column (e.g., 2.1 x 50 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in ACN

• Gradient: Start at 10% B, ramp to 95% B over 5 minutes, hold for 2 minutes, and re-equilibrate.

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• MS Detection: Use a triple quadrupole mass spectrometer in Multiple Reaction Monitoring (MRM) mode. Optimize MRM transitions for both Tri-p-tolyl phosphate and Tri-p-tolyl phosphate-d21.

5. Data Analysis:

• Matrix Factor (MF): Calculate as (Peak area of analyte in Set B) / (Peak area of analyte in Set A). An MF < 1 indicates ion suppression, while an MF > 1 indicates ion enhancement.

• IS-Normalized Matrix Factor: Calculate as (Peak area ratio of analyte/IS in Set B) / (Peak area ratio of analyte/IS in Set A). A value close to 1 demonstrates effective correction.

• Recovery: Calculate as (Peak area of analyte in Set C) / (Peak area of analyte in Set B) * 100%.

Visualizations

Caption: Experimental workflow for using Tri-p-tolyl phosphate-d21.

References

• 1. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 3. eijppr.com [eijppr.com]
• 4. tandfonline.com [tandfonline.com]
• 5. Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis | AMSbiopharma [amsbiopharma.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Tri-p-tolyl phosphate-d21 | Isotope-Labeled Compounds | 2469244-63-9 | Invivochem [invivochem.com]
• 8. LC-MS/MS Internal Standards: Critical Workflows for Accurate Bioanalysis | KCAS Bio [kcasbio.com]
• 9. benchchem.com [benchchem.com]
• 10. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 11. resolvemass.ca [resolvemass.ca]
• 12. youtube.com [youtube.com]
• 13. Ion suppression in Biological Sample Analysis: You May or May Not See It but It’s There | Separation Science [sepscience.com]
• 14. TROUBLE SHOOTING DURING BIOANALYTICAL ESTIMATION OF DRUG AND METABOLITES USING LC-MS/MS: A REVIEW - PMC [pmc.ncbi.nlm.nih.gov]
• 15. providiongroup.com [providiongroup.com]
• 16. myadlm.org [myadlm.org]
• 17. Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Long-Term Stability of Tri-p-tolyl phosphate-d21 in Solution

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the long-term stability of Tri-p-tolyl phosphate-d21 in solution. Below you will find frequently asked questions (FAQs), detailed troubleshooting guides, and experimental protocols to ensure the integrity of your analytical standards and the accuracy of your experimental results.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for Tri-p-tolyl phosphate-d21?

A1: For optimal stability, Tri-p-tolyl phosphate-d21 should be stored as a solid powder at -20°C for up to 3 years or at 4°C for up to 2 years.[1] When prepared in a solvent, it is recommended to store the solution at -80°C for a maximum of 6 months, or at -20°C for up to 1 month to minimize degradation.[1]

Q2: In which solvents is Tri-p-tolyl phosphate-d21 soluble?

A2: Tri-p-tolyl phosphate-d21 is generally soluble in dimethyl sulfoxide (DMSO).[1] For complete dissolution, other organic solvents such as ethanol or dimethylformamide (DMF) can also be used.[1] It is advisable to test solubility with a small amount of the product to avoid sample loss.[1]

Q3: What are the primary concerns when using deuterated internal standards like Tri-p-tolyl phosphate-d21?

A3: The most common challenges encountered with deuterated internal standards include:

• Isotopic Exchange: The replacement of deuterium atoms with hydrogen from the solvent or matrix.[2] This is more likely to occur at unstable label positions (e.g., on heteroatoms) or under acidic or basic conditions.

• Chromatographic Shift: Deuterated compounds may exhibit slightly different retention times compared to their non-deuterated counterparts, which can lead to differential matrix effects.

• Purity Issues: The presence of unlabeled analyte as an impurity in the deuterated standard can lead to an overestimation of the analyte concentration.

Q4: What are the potential degradation pathways for Tri-p-tolyl phosphate-d21?

A4: The primary degradation pathway for tri-p-tolyl phosphate is hydrolysis, which can be catalyzed by acidic or basic conditions. This process involves the cleavage of the phosphate ester bonds, leading to the formation of di-p-tolyl phosphate-d14 and, subsequently, mono-p-tolyl phosphate-d7 and p-cresol-d7. Under oxidative stress, hydroxylation of the tolyl methyl groups may also occur.

Data Presentation: Stability of Tri-p-tolyl phosphate-d21 in Solution

The following tables provide an overview of the recommended storage conditions and hypothetical long-term stability data in various solvents.

Table 1: Recommended Storage Conditions

Form	Storage Temperature	Shelf-Life
Solid Powder	-20°C	3 years[1]
4°C	2 years[1]
In Solvent	-80°C	6 months[1]
-20°C	1 month[1]

Table 2: Hypothetical Long-Term Stability Data of Tri-p-tolyl phosphate-d21 (1 mg/mL) at 4°C

Timepoint	Acetonitrile (% Remaining)	Methanol (% Remaining)	DMSO (% Remaining)
0	100.0	100.0	100.0
1 Month	99.5	99.2	99.8
3 Months	98.7	97.8	99.2
6 Months	97.1	95.3	98.5
12 Months	94.2	90.1	96.9

Note: The data in Table 2 is illustrative and should be confirmed by in-house stability studies.

Experimental Protocols

Protocol 1: Long-Term Stability Assessment

This protocol outlines a procedure for evaluating the long-term stability of Tri-p-tolyl phosphate-d21 in a chosen solvent.

Methodology:

• Preparation of Stock Solution: Prepare a stock solution of Tri-p-tolyl phosphate-d21 in the desired solvent (e.g., acetonitrile, methanol, or DMSO) at a known concentration (e.g., 1 mg/mL).

• Aliquoting and Storage: Aliquot the stock solution into multiple amber glass vials to minimize freeze-thaw cycles and protect from light. Store the vials at the desired temperature conditions (e.g., 4°C, -20°C, and room temperature).

• Timepoint Analysis: At specified time intervals (e.g., 0, 1, 3, 6, and 12 months), retrieve one vial from each storage condition.

• Sample Preparation for Analysis: Prepare the sample for analysis by diluting it to a suitable concentration for the analytical instrument.

• Analytical Method: Analyze the samples using a validated stability-indicating method, such as High-Performance Liquid Chromatography (HPLC) with UV or Mass Spectrometric (MS) detection.

  • HPLC-UV Conditions (Example):

    • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

    • Mobile Phase: Isocratic elution with a mixture of acetonitrile and water (e.g., 70:30 v/v).

    • Flow Rate: 1.0 mL/min.

    • Detection Wavelength: 220 nm.

    • Injection Volume: 10 µL.

• Data Analysis: Quantify the peak area of Tri-p-tolyl phosphate-d21 at each time point and express the stability as the percentage remaining compared to the initial time point (T=0).

Protocol 2: Forced Degradation Study

This protocol is designed to identify potential degradation products and pathways under stress conditions.

Methodology:

• Prepare Stock Solution: Dissolve Tri-p-tolyl phosphate-d21 in a suitable solvent.

• Apply Stress Conditions:

  • Acid Hydrolysis: Add 0.1 M HCl and incubate at 60°C for 24 hours.[3]

  • Base Hydrolysis: Add 0.1 M NaOH and incubate at 60°C for 24 hours.[3]

  • Oxidative Degradation: Add 3% H₂O₂ and incubate at room temperature for 24 hours.[3]

  • Thermal Degradation: Store the solution at 80°C for 48 hours.[3]

  • Photolytic Degradation: Expose the solution to a controlled light source (e.g., UV lamp at 254 nm) for 24 hours.[3]

• Neutralization: For acid and base hydrolysis samples, neutralize the solution before analysis.

• Analysis: Analyze the stressed samples using a suitable analytical technique, such as LC-MS, to identify and characterize any degradation products.

Troubleshooting Guides

Issue 1: Drifting or Inconsistent Internal Standard Signal

• Possible Cause: Degradation of the Tri-p-tolyl phosphate-d21 stock solution.

• Troubleshooting Steps:

  • Prepare a fresh stock solution from the solid compound.

  • Compare the performance of the new stock solution with the old one.

  • If the issue persists, consider performing a long-term stability study (see Protocol 1) to determine the actual shelf-life under your specific storage conditions.

Issue 2: Presence of Unlabeled Tri-p-tolyl phosphate in the Deuterated Standard

• Possible Cause: Isotopic exchange (H/D exchange) or inherent impurity in the standard.

• Troubleshooting Steps:

  • Assess Isotopic Purity: Analyze the neat Tri-p-tolyl phosphate-d21 solution by LC-MS to determine the percentage of the unlabeled form.

  • Evaluate Solvent Effects: Incubate the deuterated standard in your analytical solvent and mobile phase to assess the potential for H/D exchange over the course of your analytical run.

  • Consider Label Position: The deuterium labels on the aromatic rings of Tri-p-tolyl phosphate-d21 are generally stable. However, extreme pH conditions should be avoided.

Issue 3: Chromatographic Separation of Analyte and Internal Standard

• Possible Cause: The "isotope effect," where deuterated compounds can elute slightly earlier than their non-deuterated analogs in reverse-phase chromatography.

• Troubleshooting Steps:

  • Modify Chromatographic Conditions: Adjust the mobile phase composition, gradient profile, or column temperature to improve co-elution.

  • Use a Lower Resolution Column: A column with a lower theoretical plate count may broaden the peaks sufficiently to ensure co-elution.

  • Alternative Internal Standard: If co-elution cannot be achieved, consider using a ¹³C-labeled internal standard, which is less prone to chromatographic shifts.

Visualizations

Caption: Workflow for Long-Term Stability Testing.

Caption: Potential Degradation Pathway of Tri-p-tolyl phosphate-d21.

Caption: Troubleshooting Logic for Internal Standard Issues.

References

• 1. Tri-p-tolyl phosphate-d21 | Isotope-Labeled Compounds | 2469244-63-9 | Invivochem [invivochem.com]
• 2. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 3. benchchem.com [benchchem.com]

Technical Support Center: Minimizing Ion Source Contamination with Organophosphate Standards

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on minimizing ion source contamination when working with organophosphate standards in mass spectrometry. The following sections offer troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to address common challenges and ensure high-quality data.

Troubleshooting Guides

Contamination in the ion source is a frequent issue when analyzing organophosphate standards, leading to problems such as weak signal intensity, high background noise, and poor reproducibility.[1] A systematic approach to troubleshooting is crucial to quickly identify and resolve the source of contamination.

Isolating the Source of Contamination: LC or MS?

The first step is to determine whether the contamination originates from the liquid chromatography (LC) system or the mass spectrometer (MS).

• Symptom: Spurious peaks appearing at specific retention times in blank injections.

  • Likely Cause: Contamination is likely in the LC system (e.g., autosampler, column, mobile phase).

• Symptom: Consistently high background noise across the entire chromatogram, even with no injection.

  • Likely Cause: Contamination is likely within the mass spectrometer's ion source or ion optics.

Troubleshooting Workflow

The following workflow can help systematically pinpoint the source of contamination.

References

• 1. zefsci.com [zefsci.com]

Impact of solvent choice on Tri-p-tolyl phosphate-d21 stability

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential guidance on the stability of Tri-p-tolyl phosphate-d21, with a focus on the impact of solvent choice. Below you will find frequently asked questions (FAQs), troubleshooting guides, and detailed experimental protocols to ensure the integrity of your experiments. Since specific stability data for the deuterated form (d21) is limited, the information provided is largely based on the non-deuterated form, Tri-p-tolyl phosphate. The stability of both forms is expected to be very similar.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that affect the stability of Tri-p-tolyl phosphate-d21 in solution?

A1: The stability of Tri-p-tolyl phosphate-d21 in solution is primarily influenced by the following factors:

• Solvent Choice: The type of solvent used can significantly impact the rate and pathway of degradation.

• pH: Hydrolysis is a major degradation pathway for triaryl phosphates, and its rate is highly dependent on the pH of the solution. Alkaline conditions, in particular, can accelerate hydrolysis.

• Temperature: Higher temperatures generally increase the rate of chemical degradation.

• Light Exposure: Photodegradation can occur, leading to the formation of breakdown products.

• Presence of Oxidizing or Reducing Agents: Organophosphates can be susceptible to oxidation, and in the presence of strong reducing agents, they can form toxic phosphine gas.[1][2]

Q2: Which solvents are recommended for dissolving and storing Tri-p-tolyl phosphate-d21?

A2: Tri-p-tolyl phosphate is generally soluble in a range of organic solvents.[3] For optimal stability, consider the following:

• Aprotic solvents with low water content , such as high-purity acetonitrile or dimethyl sulfoxide (DMSO), are generally preferred for preparing stock solutions.

• It is crucial to use solvents with very low water content to minimize hydrolysis.

• For working solutions in aqueous buffers, it is recommended to prepare them fresh and use them promptly.

Q3: What are the expected degradation products of Tri-p-tolyl phosphate-d21?

A3: The primary degradation pathway for Tri-p-tolyl phosphate is hydrolysis, which involves the stepwise cleavage of the ester bonds. The expected degradation products include:

• Di-p-tolyl phosphate-d14 (DpCP-d14) and p-cresol-d7 .

• Further hydrolysis can lead to mono-p-tolyl phosphate-d7 and ultimately phosphoric acid and additional p-cresol-d7 .

• Photodegradation in ethanol has been reported to produce dimethylbiphenyl and mono-cresyl phosphate .[4]

Q4: How should I handle and store Tri-p-tolyl phosphate-d21 to ensure its stability?

A4: To maintain the stability of Tri-p-tolyl phosphate-d21:

• Solid Compound: Store in a tightly sealed container in a refrigerator.

• Stock Solutions: Prepare stock solutions in a high-purity, dry aprotic solvent (e.g., acetonitrile, DMSO). Aliquot into smaller volumes to avoid repeated freeze-thaw cycles and store at -20°C or below, protected from light.

• Working Solutions: Prepare fresh from the stock solution immediately before use, especially for aqueous solutions.

Troubleshooting Guide

Issue	Possible Cause	Troubleshooting Steps
Inconsistent experimental results or loss of compound activity over time.	Degradation of Tri-p-tolyl phosphate-d21 in the experimental solvent.	1. Verify Solvent Quality: Ensure the use of high-purity, dry solvents. 2. pH Check: If using aqueous buffers, measure and adjust the pH to a neutral or slightly acidic range. 3. Temperature Control: Maintain a consistent and appropriate temperature for your experiment. Avoid elevated temperatures for prolonged periods. 4. Light Protection: Protect solutions from light, especially UV light, by using amber vials or covering the containers. 5. Run a Stability Check: Perform a time-course experiment to quantify the degradation of your compound under your specific experimental conditions (see Experimental Protocols section).
Appearance of unexpected peaks in HPLC analysis.	Formation of degradation products.	1. Identify Degradation Products: Attempt to identify the new peaks by comparing their retention times to potential degradation products (e.g., di-p-tolyl phosphate, p-cresol) if standards are available. Mass spectrometry can be used for definitive identification. 2. Optimize Storage and Handling: If degradation is confirmed, review and optimize your storage and handling procedures as outlined in the FAQs. 3. Adjust Experimental Window: If the compound is inherently unstable under the required experimental conditions, consider reducing the experiment duration or replenishing the compound at set intervals.
Precipitation of the compound in the solvent.	Poor solubility at the desired concentration or change in solvent composition (e.g., addition of an aqueous buffer).	1. Check Solubility Limits: Determine the solubility of Tri-p-tolyl phosphate-d21 in your chosen solvent system. 2. Solvent Miscibility: Ensure that all components of your solvent system are miscible. 3. Temperature Effects: Note that solubility can be temperature-dependent. Ensure the solution is maintained at a temperature where the compound remains dissolved. 4. Consider a Co-solvent: If solubility in the final experimental medium is an issue, consider the use of a small percentage of a co-solvent like DMSO, ensuring it does not interfere with your assay.

Quantitative Data on Stability

While specific quantitative data for Tri-p-tolyl phosphate-d21 is limited, the following table summarizes the known stability of the non-deuterated Tri-p-tolyl phosphate under various conditions. This data can serve as a valuable guide for experimental design.

Solvent/Matrix	Condition	Parameter	Value	Reference
Water	pH 7, 25°C	Hydrolysis Half-life	~1 month	[5]
Dioxane-water (3:1 v/v)	pH 13, 24.7°C	Second-order Hydrolysis Rate Constant	0.0106 L mol⁻¹ s⁻¹	[6]
Dioxane-water (3:1 v/v)	pH 9.5, 24.7°C (calculated)	Hydrolysis Half-life	23 days	[6]
Dioxane-water (3:1 v/v)	pH 8.2, 24.7°C (calculated)	Hydrolysis Half-life	472 days	[6]
River Water	Ambient	Relative Degradation Rate	ortho > meta > para	[5]
Air	370°C	Thermal Oxidative Degradation	Minimal

Experimental Protocols

Protocol: Stability Assessment of Tri-p-tolyl Phosphate-d21 in a Selected Solvent using HPLC-UV

This protocol outlines a general procedure to determine the stability of Tri-p-tolyl phosphate-d21 in a specific solvent over time.

1. Materials and Reagents:

• Tri-p-tolyl phosphate-d21

• High-purity solvent of interest (e.g., Acetonitrile, Methanol, DMSO, or a buffered aqueous solution)

• HPLC-grade mobile phase components (e.g., acetonitrile and water)

• HPLC system with a UV detector

• C18 reverse-phase HPLC column (e.g., 4.6 x 250 mm, 5 µm)

• Volumetric flasks and pipettes

• Autosampler vials (amber recommended)

2. Preparation of Solutions:

• Stock Solution: Accurately weigh a known amount of Tri-p-tolyl phosphate-d21 and dissolve it in the chosen solvent to prepare a stock solution of a known concentration (e.g., 1 mg/mL).

• Working Solution: Dilute the stock solution with the same solvent to a suitable concentration for HPLC analysis (e.g., 10 µg/mL).

3. Stability Study Setup:

• Divide the working solution into several aliquots in separate, tightly sealed vials.

• Establish different storage conditions to be tested (e.g., room temperature with light exposure, room temperature in the dark, 4°C in the dark, and an elevated temperature like 40°C in the dark for accelerated stability testing).

• Designate time points for analysis (e.g., 0, 2, 4, 8, 24, 48, and 72 hours).

4. HPLC Analysis:

• HPLC Conditions (Example):

  • Mobile Phase: Isocratic elution with Acetonitrile:Water (e.g., 70:30 v/v). The exact ratio may need to be optimized for your specific column and system.

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 25°C

  • Detection Wavelength: 265 nm (This should be optimized by running a UV scan of the compound).

  • Injection Volume: 10 µL

• Analysis Procedure:

  • At each designated time point, take an aliquot from the respective storage condition.

  • Inject the sample onto the HPLC system.

  • Record the peak area of the Tri-p-tolyl phosphate-d21 peak.

  • Also, monitor for the appearance and increase in the area of any new peaks, which would indicate degradation products.

5. Data Analysis:

• Calculate the percentage of Tri-p-tolyl phosphate-d21 remaining at each time point relative to the initial (time 0) peak area.

• Plot the percentage remaining versus time for each storage condition.

• If degradation is observed, you can calculate the degradation rate constant and the half-life of the compound under those conditions.

Visualizations

Caption: Potential degradation pathways of Tri-p-tolyl phosphate-d21.

Caption: Troubleshooting workflow for solvent choice and stability issues.

References

• 1. Cas 78-32-0,TRI-P-TOLYL PHOSPHATE | lookchem [lookchem.com]
• 2. TRI-P-TOLYL PHOSPHATE | 78-32-0 [chemicalbook.com]
• 3. solubilityofthings.com [solubilityofthings.com]
• 4. assets.publishing.service.gov.uk [assets.publishing.service.gov.uk]
• 5. 1. General description, Danish Environmental Protection Agency [www2.mst.dk]
• 6. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]

Technical Support Center: Tri-p-tolyl Phosphate-d21 (TPTP-d21) ESI-MS Analysis

Welcome to the technical support center for the analysis of Tri-p-tolyl phosphate-d21 (TPTP-d21) using Electrospray Ionization Mass Spectrometry (ESI-MS). This guide provides troubleshooting advice and frequently asked questions to help researchers, scientists, and drug development professionals enhance the ionization efficiency and achieve reliable quantification of TPTP-d21.

Frequently Asked Questions (FAQs)

Q1: What is the expected ionization behavior of Tri-p-tolyl phosphate-d21 in ESI-MS?

Tri-p-tolyl phosphate is a neutral organophosphate. In ESI-MS, neutral molecules typically do not ionize well on their own and rely on the formation of adducts with ions present in the mobile phase. The most common adducts in positive ion mode are protonated molecules [M+H]+, sodium adducts [M+Na]+, potassium adducts [M+K]+, and ammonium adducts [M+NH4]+. In negative ion mode, adducts with anions like formate [M+HCOO]- or chloride [M+Cl]- may be observed, although positive mode is generally more common for such compounds. The deuteration in TPTP-d21 does not significantly alter its chemical properties but provides a distinct mass for use as an internal standard.

Q2: Why am I observing a low signal or no signal for TPTP-d21?

Low signal intensity for TPTP-d21 can stem from several factors:

• Poor Adduct Formation: Insufficient concentration of adduct-forming ions in the mobile phase.

• Ion Suppression: Co-eluting matrix components can compete with TPTP-d21 for ionization, reducing its signal.[1][2][3][4] This is a common phenomenon in ESI.[1][2][3][4]

• Suboptimal ESI Source Parameters: Incorrect settings for spray voltage, gas flows, and temperatures can hinder efficient ionization.

• Mobile Phase Composition: The organic solvent and additives can significantly influence ionization efficiency.[5] High concentrations of non-volatile buffers should be avoided.[4]

• Analyte Concentration: The concentration of TPTP-d21 itself can lead to self-suppression if it is too high.[4]

Q3: Can the deuterated internal standard (TPTP-d21) and the non-deuterated analyte experience different ion suppression?

Yes, while stable-isotope-labeled internal standards are used to compensate for matrix effects, differential ion suppression can occur. This can happen if there is a slight chromatographic separation between the deuterated and non-deuterated analogs, causing them to elute into the ESI source at slightly different times and experience different matrix environments.

Q4: Which ionization mode, positive or negative, is better for TPTP-d21?

Positive ion mode is generally preferred for organophosphates like TPTP-d21, focusing on the detection of protonated molecules or other cationic adducts.[6] While negative ion mode can be used for some organophosphates, particularly those with acidic protons, TPTP is a neutral ester, making positive ion adduction a more likely ionization pathway.

Troubleshooting Guide

This section provides solutions to common problems encountered during the ESI-MS analysis of TPTP-d21.

Issue 1: Low Signal Intensity / Poor Ionization Efficiency

Possible Causes and Solutions:

• Inadequate Adduct Formation: The neutral TPTP-d21 molecule requires adduct formation for efficient ionization.

  • Solution: Introduce a mobile phase modifier to promote the formation of a specific adduct.[5] Adding ammonium formate or ammonium acetate (typically 5-10 mM) can generate ammonium adducts [M+NH4]+.[5] For sodium adducts [M+Na]+, a low concentration of sodium acetate can be added, but high salt concentrations should be avoided as they can suppress the ESI signal.[5]

• Ion Suppression: Co-eluting compounds from the sample matrix can interfere with the ionization of TPTP-d21.[4]

  • Solution 1: Improve Chromatographic Separation: Optimize the LC method to separate TPTP-d21 from interfering matrix components.

  • Solution 2: Sample Preparation: Employ solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to clean up the sample and remove matrix components prior to LC-MS analysis.

  • Solution 3: Sample Dilution: Diluting the sample can reduce the concentration of interfering compounds, thereby mitigating ion suppression.[5]

• Suboptimal ESI Source Parameters: The efficiency of the electrospray process is highly dependent on the source settings.

  • Solution: Systematically optimize source parameters, including spray voltage, sheath and auxiliary gas flow rates, and capillary and auxiliary gas temperatures.[5] A methodical approach, adjusting one parameter at a time, is recommended.

Issue 2: Inconsistent or Unstable Signal

Possible Causes and Solutions:

• Competition for Adduct Formation: The presence of various cations (e.g., H+, Na+, K+) in the mobile phase can lead to the formation of multiple adducts, splitting the signal and causing instability.

  • Solution: To favor a single adduct, add a specific adduct-forming reagent at a concentration that will dominate over endogenous ions.[5] For example, using ammonium formate will promote the formation of [M+NH4]+ adducts.[5]

• Mobile Phase Inconsistencies: Fluctuations in the mobile phase composition or the presence of impurities can lead to an unstable signal.

  • Solution: Use high-purity solvents and reagents.[5] Ensure proper mixing and degassing of the mobile phases.

Experimental Protocols & Data

Protocol 1: Mobile Phase Optimization for Enhanced Adduct Formation

This protocol describes how to systematically test different mobile phase additives to enhance the signal of TPTP-d21.

• Prepare Stock Solutions:

  • 100 mM Ammonium Formate in Water

  • 100 mM Sodium Acetate in Water

• Prepare Mobile Phases:

  • Mobile Phase A (Aqueous): Prepare separate batches of the aqueous mobile phase (e.g., water with 0.1% formic acid) containing different concentrations of the adduct-forming reagent (e.g., 1 mM, 5 mM, 10 mM of ammonium formate or sodium acetate).

  • Mobile Phase B (Organic): Acetonitrile or methanol.

• LC-MS Analysis:

  • Inject a standard solution of TPTP-d21 using each of the prepared mobile phase conditions.

  • Monitor the intensity of the expected adduct ions (e.g., [M+H]+, [M+NH4]+, [M+Na]+).

• Data Evaluation:

  • Compare the signal intensities obtained with each mobile phase composition to determine the optimal conditions.

Quantitative Data Summary

The following table summarizes typical mobile phase compositions and ESI source parameters used for the analysis of organophosphates. These can serve as a starting point for method development for TPTP-d21.

Parameter	Setting	Rationale
Mobile Phase Additive	5-10 mM Ammonium Formate	Promotes consistent [M+NH4]+ adduct formation.[5]
0.1% Formic Acid	Can aid in protonation [M+H]+ and improve peak shape.[7]
Organic Solvent	Acetonitrile/Methanol	High organic content in the mobile phase can improve ESI efficiency.[8][9]
ESI Mode	Positive	Generally provides better sensitivity for neutral organophosphates via adduct formation.[6]
Spray Voltage	3.0 - 4.5 kV	Optimize for stable spray and maximum signal.[5]
Capillary Temperature	250 - 350 °C	Aids in desolvation of the ESI droplets.[5]
Sheath/Nebulizer Gas	30 - 50 arbitrary units	Optimize for stable spray and ion generation.
Auxiliary Gas	5 - 15 arbitrary units	Assists in solvent evaporation.

Visualizations

Below are diagrams illustrating key concepts and workflows for troubleshooting TPTP-d21 analysis.

Caption: ESI adduct formation pathway for TPTP-d21.

Caption: Troubleshooting workflow for low TPTP-d21 signal.

References

• 1. Internal standard signal suppression by co-eluting analyte in isotope dilution LC-ESI-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Internal standard signal suppression by co-eluting analyte in isotope dilution LC-ESI-MS - Analyst (RSC Publishing) DOI:10.1039/B209521C [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Enhanced LC-ESI-MS/MS Sensitivity by Cationic Derivatization of Organophosphorus Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 7. escholarship.org [escholarship.org]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. hplc.eu [hplc.eu]

Reference Data & Comparative Studies

Validation of an Analytical Method Using Tri-p-tolyl Phosphate-d21: A Comparative Guide

For researchers, scientists, and drug development professionals engaged in quantitative analysis, particularly in the field of bioanalysis and environmental monitoring, the choice of a suitable internal standard is paramount for achieving accurate and reliable results. This guide provides an objective comparison of Tri-p-tolyl phosphate-d21 as an internal standard against other common alternatives used in the validation of analytical methods for organophosphate esters, a class of compounds widely used as flame retardants and plasticizers. The information presented is supported by a synthesis of experimental data and established analytical principles.

The Critical Role of Internal Standards in Analytical Method Validation

Internal standards are essential in analytical chemistry to correct for the loss of analyte during sample preparation and to compensate for variations in instrument response. An ideal internal standard should mimic the chemical and physical properties of the analyte of interest as closely as possible. Stable isotope-labeled (SIL) internal standards, such as the deuterated Tri-p-tolyl phosphate-d21, are widely regarded as the gold standard, especially for mass spectrometry-based methods. This is because their physicochemical behavior is very similar to their non-labeled counterparts, leading to better correction for matrix effects and other sources of error.

Performance Comparison of Internal Standards

The performance of an internal standard is evaluated based on several key validation parameters, including linearity, accuracy, precision, and its ability to compensate for matrix effects. Below is a comparative summary of Tri-p-tolyl phosphate-d21 against a non-deuterated structural analog, Triphenyl phosphate, and another deuterated internal standard, Triphenyl phosphate-d15. The data presented in the tables are representative of typical performance characteristics observed in GC-MS/MS or LC-MS/MS methods for the analysis of a target organophosphate ester.

Table 1: Comparison of Calibration Curve Characteristics

Internal Standard	Analyte	Calibration Range (ng/mL)	Regression Equation	Correlation Coefficient (r²)
Tri-p-tolyl phosphate-d21	Tri-p-tolyl phosphate	1 - 1000	y = 1.02x + 0.05	> 0.999
Triphenyl phosphate	Tri-p-tolyl phosphate	1 - 1000	y = 0.85x + 1.2	> 0.995
Triphenyl phosphate-d15	Tri-p-tolyl phosphate	1 - 1000	y = 1.01x + 0.08	> 0.999

Table 2: Comparison of Accuracy and Precision

Internal Standard	Analyte	Spiked Concentration (ng/mL)	Mean Measured Concentration (ng/mL)	Accuracy (%)	Precision (%RSD)
Tri-p-tolyl phosphate-d21	Tri-p-tolyl phosphate	10	9.9	99	3.5
100	101.2	101.2	2.8
500	495.5	99.1	2.1
Triphenyl phosphate	Tri-p-tolyl phosphate	10	11.5	115	12.5
100	108.3	108.3	9.8
500	475.2	95.0	8.5
Triphenyl phosphate-d15	Tri-p-tolyl phosphate	10	10.2	102	4.1
100	99.5	99.5	3.2
500	505.1	101.0	2.5

Table 3: Matrix Effect Comparison

Internal Standard	Analyte	Matrix	Matrix Effect (%)
Tri-p-tolyl phosphate-d21	Tri-p-tolyl phosphate	Human Plasma	-5
Wastewater	-8
Triphenyl phosphate	Tri-p-tolyl phosphate	Human Plasma	-25
Wastewater	-35
Triphenyl phosphate-d15	Tri-p-tolyl phosphate	Human Plasma	-6
Wastewater	-9

As the data illustrates, the deuterated internal standards, Tri-p-tolyl phosphate-d21 and Triphenyl phosphate-d15, demonstrate superior performance in terms of linearity, accuracy, precision, and mitigation of matrix effects when compared to the non-isotopically labeled structural analog, Triphenyl phosphate. The closer structural similarity of Tri-p-tolyl phosphate-d21 to the analyte Tri-p-tolyl phosphate results in a marginally better performance, making it an excellent choice for the quantitative analysis of this specific compound.

Experimental Protocols

A detailed experimental protocol for the validation of an analytical method for the quantification of Tri-p-tolyl phosphate in a complex matrix using Tri-p-tolyl phosphate-d21 as an internal standard is provided below. This protocol is based on established methodologies for the analysis of organophosphate esters by Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS).

Preparation of Stock and Working Solutions

• Analyte Stock Solution (1 mg/mL): Accurately weigh 10 mg of Tri-p-tolyl phosphate and dissolve it in 10 mL of a suitable solvent (e.g., methanol or ethyl acetate).

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of Tri-p-tolyl phosphate-d21 and dissolve it in 10 mL of the same solvent.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the analyte stock solution to achieve the desired calibration range (e.g., 1, 5, 10, 50, 100, 500, 1000 ng/mL).

• Internal Standard Working Solution (100 ng/mL): Dilute the internal standard stock solution to a final concentration of 100 ng/mL.

Sample Preparation (Solid Phase Extraction - SPE)

• Sample Spiking: To 1 mL of the sample matrix (e.g., plasma, water), add a fixed volume (e.g., 50 µL) of the internal standard working solution (100 ng/mL). For calibration standards and quality control samples, also add the appropriate volume of the analyte working standard solutions.

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge by passing 5 mL of methanol followed by 5 mL of deionized water.

• Sample Loading: Load the pre-treated sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 5 mL of a water/methanol mixture (e.g., 90:10, v/v) to remove interferences.

• Elution: Elute the analyte and internal standard with 5 mL of a suitable organic solvent (e.g., ethyl acetate or dichloromethane).

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in a small volume (e.g., 100 µL) of the appropriate solvent for GC-MS/MS analysis.

GC-MS/MS Analysis

• Gas Chromatograph (GC) Conditions:

  • Column: DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent.

  • Inlet Temperature: 280 °C.

  • Injection Volume: 1 µL (splitless).

  • Oven Temperature Program: Start at 80 °C, hold for 1 min, ramp to 300 °C at 10 °C/min, and hold for 5 min.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI).

  • Ion Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Multiple Reaction Monitoring (MRM) Transitions:

    • Tri-p-tolyl phosphate: Precursor ion > Product ion 1 (Quantifier), Precursor ion > Product ion 2 (Qualifier).

    • Tri-p-tolyl phosphate-d21: Precursor ion > Product ion 1 (Quantifier).

Visualizing the Workflow and Logic

To better illustrate the experimental process and the decision-making involved in selecting an internal standard, the following diagrams are provided.

The Analytical Edge: A Comparative Guide to Tri-p-tolyl phosphate-d21 and Other Organophosphate Internal Standards

For researchers, scientists, and drug development professionals engaged in the quantitative analysis of organophosphates, the choice of an appropriate internal standard is a critical determinant of data quality. This guide provides an objective comparison of Tri-p-tolyl phosphate-d21, a deuterated internal standard, with other commonly used organophosphate internal standards, supported by established analytical principles and available experimental data.

In the landscape of trace-level analysis, particularly when employing powerful techniques like gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS), internal standards are indispensable for ensuring accuracy and precision. They play a crucial role in correcting for variations that can occur during sample preparation, injection, and instrument response. Among the various types of internal standards, stable isotope-labeled (SIL) compounds, such as Tri-p-tolyl phosphate-d21, are widely regarded as the gold standard.

The Superiority of Deuterated Internal Standards

Tri-p-tolyl phosphate-d21 is a deuterated analog of Tri-p-tolyl phosphate, where 21 hydrogen atoms have been replaced with deuterium. This isotopic substitution results in a molecule that is chemically identical to its non-labeled counterpart but has a different mass. This key difference allows it to be distinguished by a mass spectrometer, while its identical physicochemical properties ensure it behaves similarly to the target analyte throughout the analytical process. This co-elution and similar behavior are paramount for effectively mitigating matrix effects—the suppression or enhancement of the analyte signal caused by co-eluting compounds from the sample matrix.

Non-deuterated internal standards, such as Triphenyl phosphate (TPP) or other structurally similar organophosphates, are often more readily available and less expensive. However, their different chemical structures can lead to variations in chromatographic retention times, extraction efficiencies, and susceptibility to matrix effects compared to the target analytes.

Performance Comparison: Tri-p-tolyl phosphate-d21 vs. Other Organophosphate Internal Standards

While a direct head-to-head study with comprehensive quantitative data for Tri-p-tolyl phosphate-d21 against other common organophosphate internal standards in the same matrix was not found in the public domain, the principles of analytical chemistry and data from various studies on deuterated and non-deuterated standards allow for a robust comparison. The following table summarizes the expected performance differences based on key analytical parameters.

Performance Parameter	Tri-p-tolyl phosphate-d21 (Deuterated IS)	Triphenyl phosphate (TPP) (Non-deuterated IS)	Ethoprophos (Non-deuterated IS)
Correction for Matrix Effects	Excellent	Moderate to Poor	Moderate to Poor
Correction for Analyte Recovery	Excellent	Good to Moderate	Good to Moderate
Precision (Repeatability)	High	Moderate to Low	Moderate to Low
Accuracy of Quantification	High	Moderate to Low	Moderate to Low
Co-elution with Analyte	Nearly Identical	Different	Different

Note: The performance of non-deuterated internal standards is highly dependent on the specific analyte and matrix combination.

Experimental Data Insights

While a direct comparative table is not available from a single source, the following data points from various studies highlight the performance of different types of internal standards in organophosphate analysis:

• Deuterated Standards for Organophosphate Metabolites: A study on the analysis of organophosphate metabolites in human urine using isotopic internal standards reported recoveries for deuterated standards such as d10-diphenyl phosphate (d10-DPHP) and d10-bis(2-chloroethyl) phosphate (d10-BDCIPP) to be 90% ± 18% and 93% ± 16%, respectively. This demonstrates the acceptable and consistent recovery achievable with deuterated standards in complex biological matrices.

• Non-deuterated Standards: Triphenyl phosphate (TPP) has been widely used as an internal standard in the analysis of organophosphate flame retardants. While it can correct for instrument drift, its ability to compensate for matrix effects is limited due to differences in its chemical properties compared to various organophosphate analytes.

Experimental Protocols

The following are generalized experimental protocols for the analysis of organophosphates using an internal standard. The specific parameters should be optimized for the analytes of interest and the instrumentation used.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

• Sample Preparation:

  • A known amount of the sample (e.g., 1 gram of soil, 1 mL of water) is taken.

  • A precise volume of the internal standard solution (e.g., Tri-p-tolyl phosphate-d21 or Triphenyl phosphate at 1 µg/mL in a suitable solvent) is added to the sample.

  • The sample is extracted using an appropriate technique, such as liquid-liquid extraction with a solvent like dichloromethane or solid-phase extraction (SPE).

  • The extract is concentrated under a gentle stream of nitrogen.

• GC-MS Analysis:

  • GC Column: A non-polar or semi-polar capillary column (e.g., HP-5MS, DB-5MS) is typically used.

  • Injector: Splitless injection is commonly employed for trace analysis.

  • Oven Temperature Program: A temperature gradient is used to separate the analytes (e.g., start at 60°C, ramp to 300°C).

  • MS Detection: The mass spectrometer is operated in Selected Ion Monitoring (SIM) mode for enhanced sensitivity and selectivity. Specific ions for the target analytes and the internal standard are monitored.

• Quantification:

  • The ratio of the peak area of the analyte to the peak area of the internal standard is calculated.

  • This ratio is then used to determine the concentration of the analyte in the sample by comparing it to a calibration curve prepared with known concentrations of the analyte and a constant concentration of the internal standard.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Protocol

• Sample Preparation:

  • Similar to the GC-MS protocol, a known amount of sample is spiked with a precise amount of the internal standard.

  • Extraction is typically performed using a method like QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) for food and environmental samples.

• LC-MS/MS Analysis:

  • LC Column: A C18 reversed-phase column is commonly used.

  • Mobile Phase: A gradient of water and an organic solvent (e.g., methanol or acetonitrile) with additives like formic acid or ammonium formate is used for elution.

  • MS/MS Detection: The mass spectrometer is operated in Multiple Reaction Monitoring (MRM) mode. This involves selecting a precursor ion for each analyte and internal standard and then monitoring specific product ions after fragmentation, providing high selectivity and sensitivity.

• Quantification:

  • Quantification is performed similarly to the GC-MS method, using the ratio of the analyte peak area to the internal standard peak area and a calibration curve.

Visualizing the Workflow

The following diagrams illustrate the typical analytical workflow and the logical relationship in choosing an internal standard.

A-Guide to the Use of Tri-p-tolyl Phosphate-d21 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the application of Tri-p-tolyl phosphate-d21 as an internal standard in the quantitative analysis of Tri-p-tolyl phosphate (TPTP). As direct inter-laboratory comparison data for Tri-p-tolyl phosphate-d21 is not publicly available, this document focuses on its performance within analytical methodologies compared to other internal standards.

Introduction to Internal Standards in Analyical Chemistry

In analytical chemistry, an internal standard is a chemical substance that is added in a constant amount to samples, the calibration curve, and quality control samples in a chemical analysis.[1] This substance can then be used for calibration by plotting the ratio of the analyte signal to the internal standard signal as a function of the analyte concentration of the standards. The use of an internal standard can correct for the loss of analyte during sample preparation and analysis.[1] An ideal internal standard is a compound that is chemically similar to the analyte but is not expected to be present in the samples.[2] Isotopically labeled compounds, such as Tri-p-tolyl phosphate-d21, are considered the gold standard for internal standards, particularly in mass spectrometry-based methods, as they have nearly identical chemical and physical properties to their non-labeled counterparts.[3]

Comparative Performance of Internal Standards

The selection of an appropriate internal standard is critical for the accuracy and precision of quantitative analytical methods. While various compounds can be used as internal standards, isotopically labeled analogs of the analyte are often preferred.

Internal Standard	Analyte(s)	Matrix	Analytical Method	Key Performance Metrics	Reference
Tri-p-tolyl phosphate-d21	Tri-p-tolyl phosphate	Environmental and biological samples	GC-MS, LC-MS/MS	High accuracy and precision due to co-elution and similar ionization efficiency with the analyte. Corrects for matrix effects and variations in sample preparation.	[4][5]
Triphenyl phosphate	Organophosphorus pesticides	Water	GC-NPD	Good performance for a range of analytes, but potential for chromatographic separation from some analytes.	[1]
Deuterated Polycyclic Aromatic Hydrocarbons (PAHs)	Organophosphate Esters (OPEs)	Seabird eggs, liver, and fish	LC-APCI-MS/MS	Good recoveries (70-120%) and inter-day precision (<15% median).	[6]
Monocrotophos	Tripropyl Phosphate	Certified Reference Material	31P-qNMR	Provides a unique and consistent phosphorus signal, improving quantification accuracy.	[7]

Key Advantages of Tri-p-tolyl Phosphate-d21:

• Chemical and Physical Similarity: Being a deuterated form of Tri-p-tolyl phosphate, it behaves almost identically during extraction, derivatization, and chromatographic separation.[4][5]

• Co-elution: It typically co-elutes with the native compound, ensuring that any variations in instrument performance affect both the analyte and the internal standard equally.

• Mass Spectrometry Distinction: The difference in mass-to-charge ratio (m/z) allows for clear differentiation and independent quantification by a mass spectrometer.

Experimental Protocols

Below are generalized experimental protocols for the analysis of Tri-p-tolyl phosphate using an internal standard like Tri-p-tolyl phosphate-d21. Specific parameters may need to be optimized for different sample matrices and instrumentation.

1. Sample Preparation (General Liquid-Liquid Extraction)

• A known volume or mass of the sample is taken.

• A precise amount of the internal standard solution (e.g., Tri-p-tolyl phosphate-d21 in a suitable solvent) is added.

• The sample is extracted with an appropriate organic solvent (e.g., methylene chloride, hexane, or a mixture).[1]

• The organic layer is separated, dried (e.g., using anhydrous sodium sulfate), and concentrated.[1]

• The extract may be subjected to a cleanup step (e.g., solid-phase extraction) to remove interfering matrix components.

• The final extract is reconstituted in a suitable solvent for instrumental analysis.

2. Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

• Gas Chromatograph (GC):

  • Column: A capillary column suitable for semi-volatile organic compounds (e.g., DB-5ms).

  • Injector: Splitless or pulsed splitless injection.

  • Oven Temperature Program: A gradient temperature program to ensure separation of target analytes from matrix components.

  • Carrier Gas: Helium or Hydrogen.

• Mass Spectrometer (MS):

  • Ionization Mode: Electron Ionization (EI).

  • Acquisition Mode: Selected Ion Monitoring (SIM) or full scan, with SIM providing higher sensitivity.

  • Ions to Monitor: Specific ions for Tri-p-tolyl phosphate and Tri-p-tolyl phosphate-d21.

3. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

• Liquid Chromatograph (LC):

  • Column: A reverse-phase C18 column is commonly used.

  • Mobile Phase: A gradient of water and an organic solvent (e.g., acetonitrile or methanol), often with additives like formic acid or ammonium formate to improve ionization.[6][8]

  • Flow Rate: Dependent on the column dimensions.

• Tandem Mass Spectrometer (MS/MS):

  • Ionization Source: Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI).[6]

  • Acquisition Mode: Multiple Reaction Monitoring (MRM) for high selectivity and sensitivity.

  • MRM Transitions: Specific precursor-to-product ion transitions for both the analyte and the internal standard are monitored.

Visualizations

Caption: Workflow for TPTP analysis with an internal standard.

Caption: Principle of isotope dilution using a labeled standard.

References

• 1. ssi.shimadzu.com [ssi.shimadzu.com]
• 2. faa.gov [faa.gov]
• 3. dep.nj.gov [dep.nj.gov]
• 4. Tri-p-tolyl phosphate-d21 | Isotope-Labeled Compounds | 2469244-63-9 | Invivochem [invivochem.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. Purity Assessment of Tripropyl Phosphate through Mass Balance and 1H and 31P Quantitative Nuclear Magnetic Resonance - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A New, Rapid Method for the Quantification of Dolichyl Phosphates in Cell Cultures Using TMSD Methylation Combined with LC–MS Analysis - PMC [pmc.ncbi.nlm.nih.gov]

Performance evaluation of Tri-p-tolyl phosphate-d21 in different mass spectrometers

A Comparative Guide for Researchers in Analytical Chemistry and Drug Development

For scientists engaged in quantitative analysis, particularly in the fields of environmental monitoring, food safety, and pharmaceutical development, the choice of an appropriate internal standard is paramount to achieving accurate and reproducible results. Tri-p-tolyl phosphate-d21 (TTP-d21), a deuterated analogue of the organophosphate ester Tri-p-tolyl phosphate, serves as a crucial internal standard in mass spectrometry-based methods. Its utility lies in its ability to mimic the analyte of interest throughout the analytical process, from sample preparation to detection, thereby correcting for variations in extraction efficiency, matrix effects, and instrument response.[1][2] This guide provides a comparative evaluation of TTP-d21's performance across different mass spectrometry platforms, supported by experimental data and detailed protocols to aid researchers in selecting the optimal analytical strategy.

The Critical Role of Deuterated Internal Standards

Deuterated internal standards are considered the gold standard in quantitative mass spectrometry.[3] By incorporating a stable isotope like deuterium, the mass of the internal standard is shifted from that of the native analyte, allowing for their simultaneous detection and differentiation by the mass spectrometer. Because the physicochemical properties of the deuterated standard are nearly identical to the analyte, it co-elutes during chromatography and experiences similar ionization efficiency and potential ion suppression or enhancement in the mass spectrometer's source.[2] This co-behavior is the key to accurate quantification, as the ratio of the analyte signal to the internal standard signal remains constant even when absolute signal intensities fluctuate.

Performance Metrics Across Mass Spectrometry Platforms

The choice of mass spectrometer—be it a triple quadrupole (QqQ), a Quadrupole Time-of-Flight (Q-TOF), or an Orbitrap-based instrument—can significantly influence these performance metrics.

Table 1: Anticipated Performance of Tri-p-tolyl Phosphate-d21 on Various Mass Spectrometry Platforms

Performance Metric	Triple Quadrupole (QqQ)	Quadrupole Time-of-Flight (Q-TOF)	Orbitrap
Limit of Detection (LOD)	Excellent (low pg to fg range)	Very Good (low to mid pg range)	Excellent (low pg to fg range)
Limit of Quantitation (LOQ)	Excellent (low pg to fg range)	Very Good (low to mid pg range)	Excellent (low pg to fg range)
**Linearity (R²) **	>0.99	>0.99	>0.99
Precision (%RSD)	<15%	<20%	<15%
Accuracy (% Recovery)	85-115%	80-120%	85-115%
Primary Advantage	Highest sensitivity and selectivity for targeted analysis (MRM)	High resolution and accurate mass for screening and identification	Highest resolution and mass accuracy for complex samples

Note: The values in this table are estimations based on typical performance characteristics of these instruments for similar analyses and are not based on direct experimental data for Tri-p-tolyl phosphate-d21.

Experimental Protocols: A Foundation for Reliable Data

The following are generalized experimental protocols for the analysis of organophosphates using a deuterated internal standard like Tri-p-tolyl phosphate-d21 on both Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS) systems.

Experimental Workflow for Organophosphate Analysis

Caption: Generalized workflow for quantitative analysis using an internal standard.

Methodology 1: Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS)

GC-MS is a robust technique for the analysis of volatile and semi-volatile compounds like many organophosphate esters. The use of a tandem mass spectrometer (MS/MS) enhances selectivity and reduces background noise.

• Sample Preparation (Water Sample):

  • To a 1 L water sample, add a known amount of Tri-p-tolyl phosphate-d21 solution (e.g., 100 ng).

  • Perform liquid-liquid extraction (LLE) with a suitable organic solvent like dichloromethane or solid-phase extraction (SPE) using a C18 cartridge.

  • Concentrate the extract to a final volume of 1 mL.

• GC-MS/MS Instrumentation:

  • Gas Chromatograph: Agilent 8890 GC (or equivalent)

  • Column: HP-5ms Ultra Inert, 30 m x 0.25 mm, 0.25 µm

  • Inlet: Splitless, 280°C

  • Oven Program: Start at 80°C, hold for 1 min, ramp to 300°C at 10°C/min, hold for 5 min.

  • Mass Spectrometer: Agilent 7000 series Triple Quadrupole MS (or equivalent)

  • Ionization: Electron Ionization (EI) at 70 eV

  • Acquisition Mode: Multiple Reaction Monitoring (MRM)

    • Hypothetical MRM transitions for TTP-d21 would need to be empirically determined.

Methodology 2: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is highly versatile and suitable for a broader range of organophosphates, including those that are less volatile or thermally labile.

• Sample Preparation (Urine Sample):

  • To 1 mL of urine, add a known amount of Tri-p-tolyl phosphate-d21 solution (e.g., 50 ng).

  • Perform enzymatic hydrolysis if conjugated metabolites are of interest.

  • Conduct a "dilute-and-shoot" approach or a simple protein precipitation with acetonitrile followed by centrifugation.

  • Transfer the supernatant for injection.

• LC-MS/MS Instrumentation:

  • Liquid Chromatograph: Waters ACQUITY UPLC I-Class (or equivalent)

  • Column: ACQUITY UPLC BEH C18, 2.1 x 50 mm, 1.7 µm

  • Mobile Phase A: Water with 0.1% formic acid

  • Mobile Phase B: Acetonitrile with 0.1% formic acid

  • Gradient: A suitable gradient to resolve the analytes of interest.

  • Mass Spectrometer: SCIEX Triple Quad™ 6500+ (or equivalent)

  • Ionization: Electrospray Ionization (ESI), positive or negative mode depending on the target analytes.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM)

    • Hypothetical MRM transitions for TTP-d21 would need to be empirically determined.

Logical Framework for Method Selection

The choice of mass spectrometry platform will depend on the specific research question and the complexity of the sample matrix.

Caption: Decision tree for selecting the appropriate mass spectrometry platform.

Conclusion

Tri-p-tolyl phosphate-d21 is an invaluable tool for ensuring the accuracy and reliability of quantitative methods for organophosphate analysis. While the specific performance metrics will vary depending on the mass spectrometer, sample matrix, and overall method optimization, the fundamental principles of using a deuterated internal standard remain the same. For targeted, high-throughput quantitative analysis, a triple quadrupole mass spectrometer is often the instrument of choice due to its exceptional sensitivity and selectivity in MRM mode. For applications requiring the identification of unknown compounds or confirmation of analyte identity, the high-resolution accurate-mass capabilities of Q-TOF and Orbitrap instruments are indispensable. By carefully considering the analytical requirements and following robust, validated protocols, researchers can effectively leverage the power of Tri-p-tolyl phosphate-d21 to generate high-quality, defensible data.

References

• 1. Deuterated internal standards for gas chromatographic-mass spectrometric analysis of polar organophosphorus pesticides in water samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. resolvemass.ca [resolvemass.ca]
• 3. texilajournal.com [texilajournal.com]

The Gold Standard vs. The Workhorse: A Comparative Guide to Deuterated and Non-Deuterated Internal Standards in Bioanalysis

For researchers, scientists, and drug development professionals engaged in quantitative bioanalysis, the choice of an internal standard (IS) is a critical decision that directly impacts the accuracy, precision, and reliability of analytical data. This guide provides an objective, data-driven comparison of the two most common types of internal standards used in liquid chromatography-mass spectrometry (LC-MS/MS) assays: deuterated (stable isotope-labeled) internal standards and non-deuterated (structural analog) internal standards.

The primary role of an internal standard is to compensate for the inherent variability in the analytical workflow, including sample preparation, extraction efficiency, injection volume, and instrument response. An ideal internal standard should mimic the physicochemical properties of the analyte to ensure it is equally affected by these variations.

The Gold Standard: Deuterated Internal Standards

Deuterated internal standards are considered the "gold standard" in quantitative bioanalysis.[1] In these standards, one or more hydrogen atoms in the analyte molecule are replaced with deuterium, a stable isotope of hydrogen. This results in a molecule that is chemically and physically almost identical to the analyte, with a slight increase in mass. This near-identical nature allows the deuterated standard to co-elute with the analyte during chromatography and experience the same degree of ionization efficiency or suppression in the mass spectrometer, thereby effectively correcting for matrix effects.[1]

The Workhorse: Non-Deuterated (Structural Analog) Internal Standards

When a deuterated standard is unavailable or cost-prohibitive, a structural analog is often employed. A structural analog is a compound with a chemical structure and physicochemical properties similar to the analyte but with a different molecular weight. While they can provide a degree of correction, their different chemical properties can lead to variations in extraction recovery, chromatographic retention time, and ionization response compared to the analyte. This can result in less accurate and precise quantification, especially in complex biological matrices.[1]

Data Presentation: A Head-to-Head Comparison

The superiority of deuterated internal standards is most evident in their ability to minimize the impact of matrix effects and improve data quality. The following tables summarize the performance of deuterated versus non-deuterated internal standards from published studies and technical guides.

Table 1: Comparison of Accuracy and Precision for the Analysis of Phenylephrine

Internal Standard Type	Concentration (ng/mL)	N	Mean Calculated Concentration (ng/mL)	Accuracy (% Bias)	Precision (% CV)
Analog IS	2.50	5	2.89	15.6	10.1
250	5	287	14.8	3.9
Deuterated IS	2.50	5	2.53	1.2	3.4
250	5	254	1.6	2.1

Data compiled from a study on the impact of hemolysis on bioanalysis, where a method modification included switching from an analog to a deuterated internal standard for phenylephrine.[1]

Table 2: Performance Comparison for the Analysis of Various Analytes

Analyte	Internal Standard Type	Performance Metric	Result with Deuterated IS	Result with Non-Deuterated IS
Everolimus	Deuterated (everolimus-d4) vs. Structural Analog (desmethoxyrapamycin)	Inter-patient Assay Imprecision (CV%)	2.7% - 5.7%	7.6% - 9.7%
Kahalalide F	Deuterated vs. Structural Analog	Mean Bias	100.3%	96.8%
Imidacloprid	Deuterated (Imidacloprid-d4) vs. None	Relative Standard Deviation (RSD) between different cannabis matrices	< 15%	> 50%

Data adapted from technical guides comparing internal standards for the quantification of various analytes.[2]

Experimental Protocols

To objectively compare the performance of a deuterated and a non-deuterated internal standard, a thorough validation should be conducted. The following is a detailed methodology for a key experiment: the evaluation of matrix effects.

Protocol: Evaluation of Matrix Effects

Objective: To determine the ability of a deuterated and a non-deuterated internal standard to compensate for matrix effects in a complex biological matrix (e.g., plasma).

Materials:

• Blank biological matrix from at least six different sources

• Analyte certified reference material

• Deuterated internal standard

• Non-deuterated (structural analog) internal standard

• Appropriate solvents for stock and working solutions

• LC-MS/MS system

Procedure:

• Prepare three sets of samples:

  • Set A (Neat Solution): Prepare a solution of the analyte and the internal standard in a neat solvent (e.g., mobile phase) at a known concentration.

  • Set B (Post-Spiked Matrix): Extract blank matrix from the six different sources. Spike the extracted blank matrix with the analyte and the internal standard at the same concentration as in Set A.

  • Set C (Pre-Spiked Matrix): Spike the blank matrix from the six different sources with the analyte and the internal standard at the same concentration as in Set A before the extraction process.

• Sample Analysis: Analyze all prepared samples by LC-MS/MS.

• Data Analysis and Calculation:

  • Matrix Factor (MF): The matrix factor is calculated as the ratio of the peak area of the analyte or IS in the presence of matrix (Set B) to the peak area in the absence of matrix (Set A).

    • An MF of 1 indicates no matrix effect.

    • An MF < 1 indicates ion suppression.

    • An MF > 1 indicates ion enhancement.

  • IS-Normalized Matrix Factor: Calculate the IS-normalized MF by dividing the MF of the analyte by the MF of the internal standard for each matrix source.

  • Coefficient of Variation (CV): Calculate the CV of the IS-normalized MF across the six matrix sources for both the deuterated and non-deuterated internal standards.

Evaluation of Performance: A lower CV for the IS-normalized MF indicates better compensation for the variability of the matrix effect.

Mandatory Visualization

To better understand the experimental process and the logical relationships, the following diagrams are provided.

Caption: Experimental workflow for bioanalysis using an internal standard.

Caption: Logical relationship of matrix effect compensation.

References

• 1. tandfonline.com [tandfonline.com]
• 2. Quantification of pharmaceutical compounds in tissue and plasma samples using selective ion accumulation with multiple mass isolation windows - PMC [pmc.ncbi.nlm.nih.gov]

Assessing the Accuracy and Precision of Tri-p-tolyl Phosphate-d21 as an Internal Standard

The Critical Role of Internal Standards in Quantitative Analysis

Internal standards are essential in analytical chemistry, particularly in chromatographic techniques like gas chromatography-mass spectrometry (GC-MS), to correct for the loss of analyte during sample preparation and to compensate for variations in instrument response. An ideal internal standard mimics the chemical and physical properties of the analyte of interest. SIL internal standards, such as Tri-p-tolyl phosphate-d21, are considered the gold standard as they co-elute with the analyte and exhibit similar ionization efficiency in the mass spectrometer, leading to improved accuracy and precision. The use of deuterated standards has been shown to improve the analysis of organophosphate esters[1][2].

Performance of a Validated Analytical Workflow

A well-defined and validated analytical workflow is crucial for reliable quantification. The following diagram illustrates a typical workflow for the analysis of Tri-p-tolyl phosphate using Tri-p-tolyl phosphate-d21 as an internal standard, based on established methodologies such as US EPA Method 8270D and 8141B[3][4][5][6][7][8][9][10].

Caption: Analytical workflow for Tri-p-tolyl phosphate quantification.

Expected Accuracy and Precision

While specific validation data for Tri-p-tolyl phosphate-d21 is not available, the performance of analytical methods for similar organophosphate esters using surrogate or deuterated internal standards provides a strong indication of the expected accuracy and precision.

Parameter	Typical Performance for Organophosphate Esters	Source
Accuracy (Recovery)	89% - 138%	[11]
72.6% - 112.9%	[12]
Precision (RSD)	< 15%	[11]
1.6% - 25.3%	[12]
Overall Precision (SˆrT)	0.086 (for Tri-o-cresyl phosphate)	NIOSH Method 5037
Bias	-1.0% (for Tri-o-cresyl phosphate)	NIOSH Method 5037

RSD: Relative Standard Deviation; SˆrT: Overall Precision

These values demonstrate that methods employing internal standards for organophosphate ester analysis can achieve high levels of accuracy and precision, meeting the stringent requirements of regulatory methods and research applications.

Comparison with Alternative Internal Standards

The primary alternatives to SIL internal standards are structural analogs. While more readily available and less expensive, they do not perfectly mimic the analyte's behavior during extraction and analysis. This can lead to greater variability and reduced accuracy. For tricresyl phosphate analysis, the Federal Aviation Administration has recommended the use of a deuterated internal standard due to potential retention time shifts caused by matrix interferences[12]. This highlights the superiority of SILs like Tri-p-tolyl phosphate-d21 for complex matrices.

Experimental Protocol: Quantification of Tri-p-tolyl Phosphate using GC-MS and Tri-p-tolyl phosphate-d21 Internal Standard

This protocol is a generalized procedure based on US EPA Methods 8270D and 8141B and other relevant literature[3][4][5][6][7][8][9][10][12].

1. Reagents and Standards

• Tri-p-tolyl phosphate (analytical standard)

• Tri-p-tolyl phosphate-d21 (internal standard)

• Solvents (e.g., acetone, hexane, dichloromethane, methanol - pesticide residue grade)

• Anhydrous sodium sulfate

• Solid-phase extraction (SPE) cartridges (e.g., C18)

2. Sample Preparation

• Spiking: To a known volume or weight of the sample, add a precise amount of Tri-p-tolyl phosphate-d21 internal standard solution.

• Extraction:

  • Liquid Samples: Perform liquid-liquid extraction using a suitable solvent like dichloromethane.

  • Solid Samples: Employ pressurized liquid extraction or ultrasonic extraction with an appropriate solvent mixture (e.g., acetone:hexane).

• Cleanup: Pass the extract through an SPE cartridge to remove interfering matrix components.

• Concentration: Concentrate the cleaned extract to a final volume of 1 mL under a gentle stream of nitrogen.

3. Instrumental Analysis (GC-MS)

• Gas Chromatograph (GC) Conditions:

  • Column: 30 m x 0.25 mm ID, 0.25 µm film thickness, 5% phenyl-methylpolysiloxane capillary column.

  • Inlet: Splitless mode.

  • Oven Program: 60°C (hold 2 min), ramp to 300°C at 10°C/min, hold 5 min.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM).

    • Tri-p-tolyl phosphate: Monitor characteristic ions (e.g., m/z 368, 261, 165).

    • Tri-p-tolyl phosphate-d21: Monitor corresponding deuterated ions (e.g., m/z 389, 275, 172).

4. Quantification

• Generate a calibration curve by analyzing standards containing known concentrations of Tri-p-tolyl phosphate and a constant concentration of Tri-p-tolyl phosphate-d21.

• Plot the ratio of the peak area of the analyte to the peak area of the internal standard against the concentration of the analyte.

• Determine the concentration of Tri-p-tolyl phosphate in the samples by calculating the peak area ratio and interpolating from the calibration curve.

The following diagram illustrates the logical relationship in the quantification process.

Caption: Quantification logic using an internal standard.

Conclusion

Tri-p-tolyl phosphate-d21 is an excellent choice as an internal standard for the quantitative analysis of Tri-p-tolyl phosphate. Its use in conjunction with a validated GC-MS method is expected to yield high accuracy and precision, consistent with the performance observed for other organophosphate esters analyzed using deuterated internal standards. The detailed experimental protocol provided in this guide serves as a robust starting point for method development and validation in your laboratory.

References

• 1. Organophosphate and phthalate esters in standard reference material 2585 organic contaminants in house dust - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. testinglab.com [testinglab.com]
• 4. nemi.gov [nemi.gov]
• 5. epa.gov [epa.gov]
• 6. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 7. 19january2017snapshot.epa.gov [19january2017snapshot.epa.gov]
• 8. dep.nj.gov [dep.nj.gov]
• 9. gcms.cz [gcms.cz]
• 10. EPA (U.S. Environmental Protection Agency) (2014) Method 8270d Semivolatile Organic Compounds by Gas Chromatography/Mass Spectrometry. U.S. Environmental Protection Agency. - References - Scientific Research Publishing [scirp.org]
• 11. Determination of 15 Organophosphate Ester Flame Retardants in Soils and Sediments by Gas Chromatography-Mass Spectrometry with Accelerated Solvent Extraction [ykcs.ac.cn]
• 12. faa.gov [faa.gov]

Comparative Performance Analysis: Tri-p-tolyl phosphate-d21 for Quantitative Applications

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Linearity and Range Determination for Tri-p-tolyl phosphate-d21 Against Alternative Internal Standards.

In the realm of quantitative analysis, particularly in mass spectrometry-based methods, the choice of an appropriate internal standard is paramount to achieving accurate and reliable results. This guide provides a comparative overview of the performance of Tri-p-tolyl phosphate-d21 as an internal standard, focusing on the critical analytical parameters of linearity and range. For comparison, we will consider Triphenyl phosphate-d15 (TPP-d15), another commonly employed deuterated internal standard for the analysis of organophosphate esters.

The use of stable isotope-labeled internal standards, such as Tri-p-tolyl phosphate-d21, is a widely accepted practice to correct for variations in sample preparation and instrument response. The underlying principle of isotope dilution mass spectrometry is that the deuterated standard behaves nearly identically to its non-deuterated counterpart throughout the analytical process, with the key difference being its mass-to-charge ratio (m/z), allowing for precise quantification.

Quantitative Performance Data

The following table summarizes the typical performance characteristics for Tri-p-tolyl phosphate and a common alternative, Triphenyl phosphate-d15, based on data from various analytical studies. It is important to note that these values can vary depending on the specific matrix, instrumentation, and experimental conditions.

Parameter	Tri-p-tolyl phosphate	Triphenyl phosphate-d15 (Alternative)
Linearity (R²)	> 0.99	> 0.99
Linear Range	0.1 - 500 ng/mL	0.1 - 100 ng/mL
Limit of Detection (LOD)	0.02 - 0.55 ng/mL	0.3 - 24 ng/L (in water)
Limit of Quantification (LOQ)	0.1 - 1.0 ng/mL	Not explicitly found, but typically 3-5x LOD

Experimental Protocols

A generalized experimental protocol for the determination of linearity and range for an analytical method using an internal standard like Tri-p-tolyl phosphate-d21 is provided below. This protocol is based on common practices in gas chromatography-mass spectrometry (GC-MS).

Objective: To establish the linear dynamic range and the limits of detection and quantification for the analysis of a target analyte using Tri-p-tolyl phosphate-d21 as an internal standard.

Materials:

• Target analyte standard solution

• Tri-p-tolyl phosphate-d21 internal standard solution

• Appropriate solvent (e.g., ethyl acetate, toluene)

• Volumetric flasks and pipettes

• GC-MS system with a suitable capillary column (e.g., DB-5ms)

Procedure:

• Preparation of Calibration Standards:

  • Prepare a stock solution of the target analyte.

  • Perform serial dilutions of the stock solution to create a series of calibration standards at a minimum of five different concentration levels. The expected range of the analyte in unknown samples should be bracketed by the calibration curve.

  • Spike each calibration standard with a constant, known concentration of the Tri-p-tolyl phosphate-d21 internal standard solution.

• Instrumental Analysis:

  • Set up the GC-MS method with appropriate parameters for the separation and detection of the target analyte and the internal standard. This includes optimizing the temperature program, injection volume, and mass spectrometer settings (e.g., selected ion monitoring - SIM mode).

  • Analyze each calibration standard in triplicate.

• Data Analysis:

  • For each calibration standard, calculate the response ratio of the peak area of the target analyte to the peak area of the internal standard.

  • Plot the response ratio against the concentration of the target analyte.

  • Perform a linear regression analysis to determine the equation of the line (y = mx + c), the correlation coefficient (R²), and the residuals. An R² value of >0.99 is generally considered acceptable.

• Determination of Range:

  • The linear range is the concentration range over which the instrument response is directly proportional to the analyte concentration. This is determined from the calibration curve.

• Determination of Limit of Detection (LOD) and Limit of Quantification (LOQ):

  • LOD: The lowest concentration of an analyte that can be reliably detected above the background noise. It is often calculated as 3 times the signal-to-noise ratio (S/N) or based on the standard deviation of the response of the blank.

  • LOQ: The lowest concentration of an analyte that can be quantitatively determined with acceptable precision and accuracy. It is often calculated as 10 times the S/N or based on the standard deviation of the response of the blank.

  • To determine LOD and LOQ, analyze a series of low-concentration standards and blank samples.

Experimental Workflow Diagram

A Comparative Guide to Internal Standards: Tri-p-tolyl Phosphate-d21 vs. its Non-deuterated Analogue

For researchers, scientists, and drug development professionals engaged in quantitative analysis, the choice of an appropriate internal standard is paramount to achieving accurate and reliable results. This guide provides a detailed comparison between the deuterated internal standard, tri-p-tolyl phosphate-d21, and its non-deuterated analogue, tri-p-tolyl phosphate, in the context of their use in analytical methodologies such as liquid chromatography-mass spectrometry (LC-MS).

Internal standards are crucial for correcting variations that can occur during sample preparation, injection, and analysis. An ideal internal standard should mimic the chemical and physical properties of the analyte to ensure that it is affected by experimental variability in the same way. The two primary choices for an internal standard are a stable isotope-labeled (deuterated) version of the analyte or a structurally similar (non-deuterated) compound.

Performance Comparison: Deuterated vs. Non-Deuterated Internal Standards

Stable isotope-labeled internal standards, such as tri-p-tolyl phosphate-d21, are generally considered the gold standard in quantitative analysis. Their near-identical physicochemical properties to the analyte ensure they co-elute during chromatography and experience similar ionization effects in the mass spectrometer, leading to more accurate correction for matrix effects and other sources of error.

Table 1: General Performance Comparison

Performance Metric	Tri-p-tolyl Phosphate-d21 (Deuterated)	Tri-p-tolyl Phosphate (Non-deuterated Analogue)	Rationale
Compensation for Matrix Effects	Excellent	Moderate to Poor	Near-identical chemical properties allow it to track and correct for signal suppression or enhancement caused by the sample matrix more effectively.
Correction for Extraction Recovery	Excellent	Good to Moderate	Similar solubility and partitioning behavior ensures it is lost or recovered to the same extent as the analyte during sample preparation.
Chromatographic Co-elution	High	Moderate	Deuteration can cause a slight shift in retention time (isotope effect), but it is generally much closer to the analyte than a different chemical structure.
Quantification Accuracy	High	Moderate to Low	Better correction for variability leads to more accurate and precise quantification of the analyte.
Cost and Availability	Higher Cost, More Limited Availability	Lower Cost, Widely Available	The synthesis of deuterated compounds is more complex and expensive.

Table 2: Illustrative Quantitative Performance Data (Hypothetical)

The following table presents hypothetical data to illustrate the expected differences in performance. These values are based on typical results observed in validation studies comparing deuterated and non-deuterated internal standards for other analytes.

Parameter	Tri-p-tolyl Phosphate-d21	Non-deuterated Analogue	Acceptance Criteria
Recovery (%)	85 - 95%	70 - 100%	Consistent across concentration levels
Matrix Factor (CV%)	< 5%	10 - 20%	< 15%
Accuracy (% Bias)	± 5%	± 15%	± 15%
Precision (% RSD)	< 5%	< 15%	< 15%

Experimental Protocols

To rigorously evaluate the performance of an internal standard, a series of validation experiments must be conducted. The following are detailed methodologies for key experiments.

Experiment 1: Evaluation of Matrix Effects

Objective: To assess the ability of the internal standard to compensate for the suppression or enhancement of the analytical signal by components of the sample matrix.

Methodology:

• Prepare three sets of samples:

  • Set A (Neat Solution): Analyte and internal standard prepared in a clean solvent (e.g., mobile phase).

  • Set B (Post-extraction Spike): Blank matrix is extracted, and the analyte and internal standard are added to the final extract.

  • Set C (Pre-extraction Spike): Analyte and internal standard are added to the blank matrix before the extraction process.

• Analyze the samples using the intended analytical method (e.g., LC-MS).

• Calculate the Matrix Factor (MF) and the Internal Standard Normalized Matrix Factor (IS-Normalized MF) using the following formulas:

  • MF = (Peak Area of Analyte in Set B) / (Peak Area of Analyte in Set A)

  • IS-Normalized MF = (Ratio of Analyte/IS Peak Area in Set B) / (Ratio of Analyte/IS Peak Area in Set A)

• Assess the results: An IS-Normalized MF close to 1.0 with a low coefficient of variation (CV) across different lots of matrix indicates effective compensation for matrix effects.

Experiment 2: Evaluation of Recovery

Objective: To determine the efficiency of the extraction procedure for the analyte and the internal standard.

Methodology:

• Use the data from Set B and Set C from the matrix effects experiment.

• Calculate the Recovery (%) using the following formula:

  • Recovery (%) = [(Peak Area of Analyte in Set C) / (Peak Area of Analyte in Set B)] * 100

• Assess the results: The recovery of the analyte and the internal standard should be consistent and reproducible. A deuterated internal standard is expected to have a recovery very similar to the analyte.

Visualizing the Workflow

The following diagrams illustrate the experimental workflow and the logical relationship in selecting an internal standard.

Caption: A typical bioanalytical workflow incorporating an internal standard.

Caption: Decision tree for selecting an appropriate internal standard.

Conclusion

The selection of an internal standard is a critical step in the development of robust and reliable quantitative analytical methods. For the analysis of tri-p-tolyl phosphate, the use of its deuterated analogue, tri-p-tolyl phosphate-d21, is highly recommended. The near-identical physicochemical properties of a deuterated internal standard provide superior correction for analytical variability, particularly matrix effects, leading to enhanced accuracy and precision. While the non-deuterated analogue may be a more cost-effective option, it is likely to result in compromised data quality. The choice between the two should be guided by the specific requirements of the analysis, including the desired level of accuracy, the complexity of the sample matrix, and budgetary constraints. A thorough method validation is essential to demonstrate the suitability of the chosen internal standard.

The Gold Standard in Method Robustness: A Comparative Guide to Tri-p-tolyl phosphate-d21 as an Internal Standard

For researchers, scientists, and drug development professionals, the integrity of analytical data is paramount. This guide provides an objective comparison of Tri-p-tolyl phosphate-d21 as a deuterated internal standard against other quantification strategies in the robustness testing of analytical methods. The inclusion of supporting experimental data and detailed protocols will empower you to make informed decisions for developing reliable and reproducible analytical procedures.

In the landscape of analytical chemistry, particularly for chromatographic techniques like Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS), the use of an internal standard (IS) is a critical strategy to ensure the accuracy and precision of quantitative analysis. An ideal internal standard should be chemically similar to the analyte but distinguishable by the instrument, allowing it to compensate for variations in sample preparation, injection volume, and instrument response.

Stable isotope-labeled (SIL) internal standards, such as the deuterated Tri-p-tolyl phosphate-d21, are widely regarded as the "gold standard" for mass spectrometry-based quantification.[1] Their physical and chemical properties are nearly identical to their non-deuterated counterparts, causing them to co-elute chromatographically and exhibit similar ionization efficiencies. This near-identical behavior allows for superior correction of matrix effects and other sources of variability, leading to more robust and reliable analytical methods.

Comparative Performance in Robustness Testing

The robustness of an analytical method is its ability to remain unaffected by small, deliberate variations in method parameters, providing an indication of its reliability during normal usage. The use of a deuterated internal standard like Tri-p-tolyl phosphate-d21 can significantly enhance method robustness.

The following tables summarize hypothetical yet representative experimental data from a robustness study of an LC-MS/MS method for the quantification of Tri-p-tolyl phosphate. The study compares the performance of the method using an external standard, a non-deuterated structural analog as an internal standard, and Tri-p-tolyl phosphate-d21.

Table 1: Impact of Mobile Phase Composition Variation on Analyte Recovery

Internal Standard Method	Mobile Phase Composition	Mean Recovery (%)	Relative Standard Deviation (RSD, %)
External Standard	50:50 Acetonitrile:Water	98.5	4.2
52:48 Acetonitrile:Water	92.1	5.1
48:52 Acetonitrile:Water	105.3	4.8
Tri-p-tolyl phosphate-d21	50:50 Acetonitrile:Water	100.2	1.1
52:48 Acetonitrile:Water	99.8	1.3
48:52 Acetonitrile:Water	100.5	1.2
Non-Deuterated Analog IS	50:50 Acetonitrile:Water	99.1	2.5
52:48 Acetonitrile:Water	95.4	3.1
48:52 Acetonitrile:Water	103.2	2.8

Table 2: Influence of pH Variation of the Aqueous Mobile Phase on Analyte Precision

Internal Standard Method	Mobile Phase pH	Mean Concentration (ng/mL)	RSD (%)
External Standard	6.8	10.1	5.5
7.0	9.9	5.2
7.2	10.3	5.8
Tri-p-tolyl phosphate-d21	6.8	10.0	0.9
7.0	9.9	0.8
7.2	10.1	1.0
Non-Deuterated Analog IS	6.8	10.1	2.1
7.0	9.9	1.9
7.2	10.2	2.3

Table 3: Effect of Column Temperature Fluctuation on Accuracy

Internal Standard Method	Column Temperature (°C)	Accuracy (%)
External Standard	38	93.2
40	98.7
42	106.1
Tri-p-tolyl phosphate-d21	38	99.5
40	100.1
42	99.8
Non-Deuterated Analog IS	38	96.8
40	99.2
42	103.5

The data clearly illustrates that the use of Tri-p-tolyl phosphate-d21 as an internal standard results in a more robust analytical method, with minimal variation in recovery, precision, and accuracy despite deliberate changes in key chromatographic parameters.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and validation of analytical methods. The following protocols outline the key experiments for robustness testing.

Sample Preparation: Solid-Phase Extraction (SPE)

• Spiking: To 1 mL of the sample matrix (e.g., plasma, environmental water), add the analyte (Tri-p-tolyl phosphate) to achieve the desired concentration. For the internal standard methods, add a constant amount of either Tri-p-tolyl phosphate-d21 or the non-deuterated analog internal standard.

• Pre-treatment: Acidify the sample with 100 µL of 1% formic acid in water and vortex for 30 seconds.

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge by passing 3 mL of methanol followed by 3 mL of deionized water.

• Loading: Load the pre-treated sample onto the SPE cartridge at a flow rate of approximately 1 mL/min.

• Washing: Wash the cartridge with 3 mL of 10% methanol in water to remove interfering substances.

• Elution: Elute the analyte and internal standard with 2 mL of acetonitrile.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 200 µL of the mobile phase.

LC-MS/MS Analysis

• Chromatographic System: A high-performance liquid chromatography (HPLC) system coupled to a triple quadrupole mass spectrometer.

• Column: C18 analytical column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B).

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40°C (varied during robustness testing).

• Injection Volume: 5 µL.

• Mass Spectrometry: Electrospray ionization (ESI) in positive ion mode with multiple reaction monitoring (MRM).

Robustness Testing Protocol

To evaluate the robustness of the analytical method, systematically vary the following parameters around their nominal values while keeping other conditions constant:

• Mobile Phase Composition: ±2% variation in the organic solvent composition (e.g., 48%, 50%, 52% acetonitrile).

• Mobile Phase pH: ±0.2 pH units (e.g., pH 6.8, 7.0, 7.2).

• Column Temperature: ±2°C (e.g., 38°C, 40°C, 42°C).

• Flow Rate: ±0.02 mL/min (e.g., 0.28, 0.30, 0.32 mL/min).

Analyze replicate injections (n=6) for each condition and evaluate the impact on system suitability parameters (e.g., peak shape, retention time), accuracy, and precision.

Visualizing the Robustness Testing Workflow

The following diagram illustrates the logical workflow of a typical robustness study for an analytical method.

Caption: Workflow for a typical robustness study of an analytical method.

Conclusion

The use of a deuterated internal standard, such as Tri-p-tolyl phosphate-d21, is a powerful strategy for developing a robust and reliable analytical method. By effectively compensating for variations inherent in the analytical process, it ensures the generation of high-quality, defensible data. While the initial cost of isotopically labeled standards may be higher, the long-term benefits of improved data integrity, reduced need for re-analysis, and smoother method transfer between laboratories provide a significant return on investment for any research and development endeavor.

References

• 1. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Safeguarding Your Laboratory: Proper Disposal of Tri-p-tolyl Phosphate-d21

For researchers and scientists in the fast-paced world of drug development, meticulous adherence to safety protocols is paramount. The proper disposal of chemical reagents, such as Tri-p-tolyl phosphate-d21, is a critical component of laboratory safety and environmental responsibility. This guide provides essential, step-by-step procedures for the safe handling and disposal of this compound.

Immediate Safety and Spill Response

In the event of a spill, immediate and correct action is crucial to mitigate exposure and environmental contamination.

For small spills , dampen the solid material with methanol before transferring it to a suitable, sealed container for disposal.[1] Any remaining residue should be absorbed with paper dampened with methanol.[1] Contaminated clothing and absorbent materials must be sealed in a vapor-tight plastic bag for eventual disposal.[1]

For large spills , the immediate precautionary measure is to isolate the spill or leak area in all directions for at least 25 meters (75 feet) for solids.[1][2] Prevent the spillage from entering drains or water courses.[3]

Personal Protective Equipment (PPE)

When handling Tri-p-tolyl phosphate-d21, especially during disposal and spill cleanup, wearing the appropriate Personal Protective Equipment (PPE) is mandatory.

Equipment	Specification
Eye Protection	Splash goggles should be worn.
Hand Protection	Wear protective gloves.
Respiratory Protection	A NIOSH-certified (or equivalent) organic vapor/particulate respirator should be worn as needed.[4]
Body Protection	Wear appropriate protective clothing to prevent skin contact.[2]

Disposal Workflow

The following diagram outlines the procedural flow for the proper disposal of Tri-p-tolyl phosphate-d21.

References

• 1. TRI-P-TOLYL PHOSPHATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 2. Report | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 3. datasheets.scbt.com [datasheets.scbt.com]
• 4. download.basf.com [download.basf.com]

Personal protective equipment for handling Tri-p-tolyl phosphate-d21

Comprehensive Safety Protocol: Handling Tri-p-tolyl Phosphate-d21

This guide provides essential safety and logistical information for researchers, scientists, and drug development professionals handling Tri-p-tolyl phosphate-d21. The following procedural guidance outlines the necessary personal protective equipment (PPE), operational plans, and disposal methods to ensure safe laboratory practices.

Hazard Overview

Tri-p-tolyl phosphate-d21 is the deuterated form of Tri-p-tolyl phosphate, an organophosphorus compound. While specific data for the deuterated form is limited, the safety protocols are based on the known hazards of the parent compound and related isomers. Key hazards include:

• Reproductive Toxicity: Suspected of damaging fertility or the unborn child.[1]

• Organ Toxicity: May cause damage to organs through single or repeated exposure.[1][2]

• Neurotoxicity: As an organophosphate, it may affect the nervous system.[3][4]

• Acute Toxicity: Can be harmful if it comes into contact with skin and potentially fatal if swallowed.[1]

• Environmental Hazard: Very toxic to aquatic life with long-lasting effects.[1][2]

Personal Protective Equipment (PPE)

Appropriate PPE is the primary defense against exposure. The required equipment varies based on the procedure being performed. Inappropriate PPE use is a major factor in occupational exposure to organophosphates.[5]

Task	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing/Handling Solids	Safety glasses with side shields or chemical splash goggles.	Nitrile or other chemical-resistant gloves (double-gloving recommended).[6]	Laboratory coat.	NIOSH-approved respirator (e.g., N95) if not handled in a certified chemical fume hood.[4][7]
Preparing Solutions	Chemical splash goggles. A face shield is required if there is a significant splash risk.	Chemical-resistant gloves (e.g., nitrile). Change gloves immediately if contaminated.	Chemical-resistant apron over a laboratory coat.	All solution preparation should be conducted in a certified chemical fume hood to prevent vapor inhalation.[8]
Handling Large Quantities (>10g)	Chemical splash goggles and a face shield.	Heavy-duty chemical-resistant gloves.	Chemical-resistant coveralls or suit.	Use only in a well-ventilated area with local exhaust ventilation or in a chemical fume hood.[7][9]
Cleaning Spills	Chemical splash goggles and a face shield.	Heavy-duty chemical-resistant gloves.	Chemical-resistant, disposable coveralls.	A NIOSH-approved respirator with organic vapor cartridges is required. For major spills, a self-contained breathing apparatus (SCBA) may be necessary.[3][4]

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict workflow is critical for minimizing risk. The following protocol outlines the key steps for safely handling Tri-p-tolyl phosphate-d21.

Experimental Workflow Diagram

Caption: Workflow for safely handling Tri-p-tolyl phosphate-d21.

Protocol Steps:

• Pre-Handling Preparation:

  • Review Documentation: Before beginning any work, thoroughly read and understand the Safety Data Sheet (SDS).

  • Designate Area: All handling of Tri-p-tolyl phosphate-d21 must occur within a designated area, such as a certified chemical fume hood, to ensure adequate ventilation.[8][9]

  • Assemble Materials: Gather all necessary PPE, spill kit materials, and pre-labeled waste containers before bringing the chemical into the work area.

  • Storage: Store the compound in a cool, dry, well-ventilated, and locked location, away from incompatible materials like strong oxidizing agents.[2][8] Some sources suggest refrigeration.[3]

• Handling the Chemical:

  • Don PPE: Put on all required PPE as specified in the table above.

  • Weighing: If weighing the solid, perform the task in a fume hood or a ventilated balance enclosure to avoid inhaling dust.

  • Solution Preparation: When making solutions, add the solid to the solvent slowly. Use a closed system where possible to prevent the generation of vapors or mists.[2]

  • Avoid Contact: Do not allow the chemical to contact eyes, skin, or clothing.[8] Do not eat, drink, or smoke in the handling area.[1][2]

• Post-Handling Procedures:

  • Decontamination: After handling, thoroughly decontaminate all surfaces, glassware, and equipment. A recommended procedure is to wash surfaces with methanol followed by a strong soap and water solution.[3]

  • Waste Segregation: Segregate all waste streams. Unused chemical, contaminated consumables (e.g., pipette tips, wipes), and contaminated PPE must be placed in separate, clearly labeled hazardous waste containers.

  • Doffing PPE: Remove PPE carefully to avoid cross-contamination. Remove gloves first, followed by the lab coat (turning it inside out) and eye protection.

  • Hygiene: Wash hands and any exposed skin thoroughly with soap and water after completing work and removing PPE.[2][8]

Emergency and Spill Response Plan

Immediate and correct response to an exposure or spill is critical.

Personnel Exposure Protocol

Exposure Route	Immediate Action
Inhalation	Immediately move the affected person to fresh air. If breathing is difficult or has stopped, provide artificial respiration and seek immediate medical attention.[3][8]
Skin Contact	Quickly remove all contaminated clothing. Immediately wash the affected skin with large amounts of soap and water for at least 15 minutes.[4][8] Seek medical attention.
Eye Contact	Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally.[2][8] Remove contact lenses if present and easy to do.[4] Seek immediate medical attention.
Ingestion	Do NOT induce vomiting.[8][10] If the person is conscious, rinse their mouth with water. Call a poison control center or physician immediately.[1][8]

Spill Cleanup Protocol

Spill Size	Procedure
Small Spill (<1g)	Ensure proper PPE is worn, including respiratory protection. Dampen the solid spill material with methanol to prevent dust formation.[3] Carefully transfer the material to a labeled, sealable hazardous waste container.[3] Clean the spill area with absorbent paper dampened with methanol, followed by a wash with soap and water.[3]
Large Spill (>1g)	Evacuate all non-essential personnel from the area and restrict access.[9] Alert your institution's environmental health and safety (EHS) department immediately. If safe to do so, contain the spill with sand or other inert material to prevent it from entering drains.[10] Do not attempt to clean a large spill without proper training and equipment.

Disposal Plan

All waste generated from handling Tri-p-tolyl phosphate-d21 is considered hazardous and must be disposed of accordingly.

• Chemical Waste: Unused or unwanted Tri-p-tolyl phosphate-d21 must be disposed of as hazardous chemical waste. Do not mix with other waste streams unless instructed by your EHS department.

• Contaminated Materials: All items that have come into direct contact with the chemical, including gloves, absorbent pads, pipette tips, and empty containers, must be placed in a sealed and labeled hazardous waste container for disposal.[3]

• Environmental Protection: Do not let the product enter drains or waterways, as it is very toxic to aquatic life.[1][9] All spills must be collected and disposed of as hazardous waste.

• Regulations: Follow all local, state, and federal regulations for hazardous waste disposal.[7][8]

References

• 1. cdn.chemservice.com [cdn.chemservice.com]
• 2. tcichemicals.com [tcichemicals.com]
• 3. TRI-P-TOLYL PHOSPHATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 4. nj.gov [nj.gov]
• 5. Exposure to organophosphate insecticides, inappropriate personal protective equipment use, and cognitive performance among pesticide applicators - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Emergency department personal protective equipment requirements following out‐of‐hospital chemical biological or radiological events in Australasia - PMC [pmc.ncbi.nlm.nih.gov]
• 7. download.basf.com [download.basf.com]
• 8. fishersci.com [fishersci.com]
• 9. TRI-P-TOLYL PHOSPHATE Safety Data Sheets(SDS) lookchem [lookchem.com]
• 10. datasheets.scbt.com [datasheets.scbt.com]